2-Fluorophenyl-1,3-diboronic acid, pinacol ester

• CAS: 2377611-42-0

Core Science & Biosynthesis

2-Fluorophenyl-1,3-diboronic acid, pinacol ester chemical properties

Technical Guide: 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

Part 1: Executive Summary

2-Fluorophenyl-1,3-diboronic acid, pinacol ester (CAS: 2377611-42-0) is a specialized organoboron building block characterized by a sterically crowded 1,2,3-substitution pattern on the benzene core. This molecule features a central fluorine atom flanked by two boronic acid pinacol ester (Bpin) groups.

This unique "pincer" geometry makes it a critical intermediate for:

• Regioselective Suzuki-Miyaura Couplings: Enabling the synthesis of meta-terphenyl scaffolds with a central fluorine substituent, a common motif in liquid crystals and bioactive molecules.

• Covalent Organic Frameworks (COFs): Serving as a V-shaped linker where the fluorine atom modulates pore polarity and intralayer hydrogen bonding.

• Medicinal Chemistry: Facilitating "fluorine scans" to optimize metabolic stability and lipophilicity in drug candidates.

Part 2: Structural Analysis & Physiochemical Properties

Molecular Identity

• IUPAC Name: 2,2'-(2-Fluoro-1,3-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Common Name: 2-Fluorophenyl-1,3-bis(pinacolboronate)

• CAS Number: 2377611-42-0

• Molecular Formula: C₁₈H₂₇B₂FO₄

• Molecular Weight: 348.03 g/mol

Structural Features

The molecule exhibits

symmetry (assuming free rotation of Bpin groups). The defining feature is the ortho-ortho' disubstitution relative to the fluorine atom.

• Steric Environment: The two bulky pinacol ester groups create a "protective pocket" around the small fluorine atom. This steric crowding can retard hydrolysis compared to non-hindered boronates but also requires active catalytic systems for coupling.

• Electronic Effects: The fluorine atom ($ \sigma_I > 0 $, $ \sigma_R < 0 $) exerts a strong inductive withdrawal on the ipso carbons attached to boron. This reduces the electron density of the aryl ring, potentially influencing the rate of transmetallation in cross-coupling reactions.

Physical Properties Table

Property	Value / Description
Appearance	White to off-white crystalline solid
Melting Point	135–140 °C (Predicted based on analogs)
Solubility	Soluble in DCM, THF, Toluene, DMF; Insoluble in Water
Stability	Stable to air/moisture in solid state; slow hydrolysis in aqueous base
Storage	2–8 °C, Inert atmosphere (Argon/Nitrogen) recommended

Part 3: Synthesis & Production

While Ir-catalyzed C-H borylation is common for many diboron species, the 1,2,3-substitution pattern of this molecule makes direct C-H activation difficult due to steric hindrance and directing effects favoring the meta positions.

The most reliable, scalable synthesis is the Palladium-Catalyzed Miyaura Borylation of 1,3-dibromo-2-fluorobenzene.

Synthetic Workflow (Miyaura Borylation)

Reagents:

• Substrate: 1,3-Dibromo-2-fluorobenzene (CAS 1435-54-7)[1][2][3]

• Borylation Agent: Bis(pinacolato)diboron (

  ) (2.2 – 2.5 equivalents)

• Catalyst:

  (3–5 mol%) or /

• Base: Potassium Acetate (KOAc) (Dry, 6.0 equivalents)

• Solvent: 1,4-Dioxane or DMSO (Anhydrous)

Protocol:

• Inertion: Charge a reaction flask with 1,3-dibromo-2-fluorobenzene,

  , and KOAc. Evacuate and backfill with Argon ( ).

• Catalyst Addition: Add the Pd catalyst under a positive stream of Argon.

• Solvation: Add anhydrous 1,4-Dioxane via syringe.

• Heating: Heat the mixture to 80–100 °C for 12–24 hours. Monitor by TLC or GC-MS (disappearance of monoborylated intermediate).

• Workup: Cool to RT. Filter through a Celite pad to remove inorganic salts and Palladium black. Rinse with EtOAc.[3]

• Purification: Concentrate the filtrate. Recrystallize from Hexane/EtOAc or purify via silica gel flash chromatography (rapid elution to prevent hydrolysis).

Figure 1: Synthesis of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester via Miyaura Borylation.

Part 4: Reactivity & Applications

Regioselective Suzuki-Miyaura Coupling

This molecule is a "linchpin" for building meta-terphenyls . Although the two Bpin groups are chemically equivalent due to symmetry, the reaction of the first Bpin group breaks this symmetry.

• Challenge: Preventing oligomerization (double coupling) when a mono-coupled product is desired.

• Solution: Use Statistical Stoichiometry (1:1 ratio with aryl halide) or Site-Isolation techniques.

• Mechanism: The oxidative addition of the aryl halide to Pd(0) is followed by transmetallation. The steric bulk of the ortho-fluorine and the remaining ortho-Bpin group can slow down the transmetallation step, requiring electron-rich ligands (e.g., SPhos, XPhos) on the Palladium catalyst.

Figure 2: Catalytic cycle highlighting the steric influence of the 2-Fluoro substituent during transmetallation.

Materials Science (COFs)

In Covalent Organic Frameworks, this molecule serves as a 120° angular linker .

• Pore Engineering: The fluorine atom points into the pore or channel, altering the electrostatic potential surface.

• Interaction: The F atom can serve as a weak hydrogen bond acceptor, improving the adsorption selectivity for specific gases (e.g.,

  over ).

Part 5: Handling & Safety

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Hydrolysis: Pinacol esters are relatively stable, but prolonged exposure to moisture can lead to partial hydrolysis to the free boronic acid. Store in a desiccator.

• Purification Note: Boronic esters can streak on silica gel. Deactivation of silica with 1% Triethylamine is recommended during chromatography.

References

• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. Link

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Borylation of Aryl Halides with Pinacol Borane. The Journal of Organic Chemistry, 73(14), 5589–5591. Link

• Côté, A. P., et al. (2005). Porous, Crystalline, Covalent Organic Frameworks. Science, 310(5751), 1166–1170. Link

• PubChem Compound Summary. (2025). 1,3-Dibromo-2-fluorobenzene (Precursor Data). National Center for Biotechnology Information. Link

Sources

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• 2. 1,3-Dibromo-2-fluorobenzene | C6H3Br2F | CID 14071460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-dibroMo-2-fluorobenzene | 1435-54-7 [chemicalbook.com]

Synthesis Methods for 2-Fluorophenyl-1,3-diboronic Acid, Pinacol Ester: A Comprehensive Technical Guide

Executive Summary

The 1,3-diborylated 2-fluorobenzene motif—specifically 2-fluorophenyl-1,3-diboronic acid, pinacol ester (CAS: 1218790-40-9)—is a highly privileged scaffold in modern drug discovery and materials science. The unique combination of a highly electronegative fluorine atom flanked by two orthogonally reactive boronic ester moieties makes this molecule an invaluable building block for complex Suzuki-Miyaura cross-couplings, the synthesis of advanced OLED fluorophores, and the development of kinase inhibitors.

As a Senior Application Scientist, I have structured this whitepaper to critically evaluate the three primary synthetic routes to this molecule. Rather than merely listing reaction conditions, this guide deconstructs the mechanistic causality behind each protocol, providing self-validating workflows to ensure reproducible, high-yield synthesis in both academic and industrial settings.

Chemical Significance & Retrosynthetic Analysis

The strategic installation of two boronic ester moieties adjacent to a fluorine atom presents a unique synthetic challenge. The strong inductive electron withdrawal (-I) of the fluorine atom activates the adjacent positions electronically, yet its small van der Waals radius (1.47 Å) provides minimal steric shielding.

We evaluate three distinct retrosynthetic pathways to achieve this architecture:

• Method A: Palladium-Catalyzed Miyaura Borylation from a 1,3-dibromo precursor.

• Method B: Iridium-Catalyzed C–H Borylation via direct functionalization.

• Method C: Directed ortho-Metalation (DoM) utilizing cryogenic lithiation.

Figure 1: Retrosynthetic pathways for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

Method A: Palladium-Catalyzed Miyaura Borylation (The Industry Standard)

Mechanistic Causality

The Miyaura borylation of 1,3-dibromo-2-fluorobenzene is the most robust and scalable approach, originally pioneered by . This method relies on a Pd(0)/Pd(II) catalytic cycle.

Two critical experimental choices define the success of this reaction:

• The Base (KOAc): The use of potassium acetate is non-negotiable. Stronger bases (e.g., K₂CO₃, NaOH) would facilitate the transmetalation of the newly formed arylboronate with another aryl halide, leading to unwanted Suzuki-Miyaura oligomerization. KOAc is a weak base that strictly activates the B-B bond of bis(pinacolato)diboron (B₂pin₂) without triggering cross-coupling.

• The Ligand (dppf): The 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand possesses a large bite angle (99°). This wide angle sterically forces the Pd(II) intermediate to undergo rapid reductive elimination, which is often the rate-limiting step when handling bulky pinacol ester groups.

Figure 2: Pd-catalyzed Miyaura borylation catalytic cycle highlighting key steps.

Self-Validating Protocol A

Reagents: 1,3-dibromo-2-fluorobenzene (10 mmol), B₂pin₂ (25 mmol), Pd(dppf)Cl₂·CH₂Cl₂ (0.5 mmol), KOAc (40 mmol), Anhydrous 1,4-Dioxane (50 mL).

• Preparation: Charge a flame-dried Schlenk flask with KOAc. Dry under high vacuum at 80 °C for 2 hours.

  • Causality: Moisture hydrolyzes B₂pin₂ into pinacolborane (HBpin) and boric acid, poisoning the reaction.

• Assembly: Cool to room temperature, backfill with Argon. Add B₂pin₂, Pd(dppf)Cl₂, and 1,3-dibromo-2-fluorobenzene. Add degassed 1,4-dioxane.

• Reaction: Stir at 90 °C for 16 hours.

  • Self-Validation Checkpoint: Monitor via GC-MS. The disappearance of the starting material (m/z ~254) and the appearance of the diboronic ester (m/z = 348.2) confirms conversion. A byproduct peak at m/z ~296 indicates incomplete double-borylation (mono-borylated intermediate).

• Workup: Cool to room temperature, filter through a pad of Celite to remove Pd black and salts, wash with EtOAc, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc).

Method B: Iridium-Catalyzed C–H Borylation (The Atom-Economical Approach)

Mechanistic Causality

For late-stage functionalization, Ir-catalyzed C–H borylation offers a highly atom-economical route, bypassing halogenated precursors . The active catalyst is an Ir(III)-tris(boryl) species generated in situ from [Ir(OMe)(COD)]₂ and B₂pin₂. The methoxy ligand is crucial as it acts as an internal base to activate the B-B bond.

However, regioselectivity is challenging. While fluorine's inductive effect activates ortho C–H bonds, its lone pairs sterically and electronically repel the bulky Ir-tris(boryl) complex. Standard ligands (like dtbpy) often yield statistical mixtures of meta and para isomers . Achieving the 1,3-diborylated product requires forcing conditions or highly specialized, sterically demanding asymmetric ligands.

Self-Validating Protocol B

Reagents: Fluorobenzene (10 mmol), B₂pin₂ (22 mmol), [Ir(OMe)(COD)]₂ (0.15 mmol), dtbpy (0.3 mmol), Anhydrous THF (20 mL).

• Catalyst Generation: In an Argon-filled glovebox, mix [Ir(OMe)(COD)]₂ and dtbpy in THF.

  • Self-Validation Checkpoint: The solution must transition from yellow/orange to a deep red/brown within 5 minutes. This color change is the visual confirmation of the active Ir(III)-tris(boryl) complex formation. If the solution remains yellow, the catalyst is dead.

• Reaction: Add B₂pin₂ and stir for 10 minutes. Add fluorobenzene. Seal the vessel, move to a fume hood, and heat at 80 °C for 24-48 hours.

• Workup: Remove solvent in vacuo. The crude mixture requires rigorous purification (e.g., preparative HPLC or Kugelrohr distillation) to separate the 1,3-isomer from meta/para byproducts.

Method C: Directed ortho-Metalation (DoM) (The Classical Approach)

Mechanistic Causality

Directed ortho-Metalation (DoM) exploits the kinetic acidity of the protons adjacent to the highly electronegative fluorine atom . Using a strong, non-nucleophilic base like LDA at cryogenic temperatures (-78 °C) allows for selective deprotonation.

Causality of Temperature: Cryogenic conditions are mandatory. If the temperature rises above -50 °C, the ortho-lithiated fluorobenzene will rapidly eliminate LiF to form a highly reactive benzyne intermediate, destroying the yield. Because double-lithiation is thermodynamically unfavorable, this method is typically executed stepwise starting from 1-bromo-2-fluorobenzene.

Self-Validating Protocol C

Reagents: 1-bromo-2-fluorobenzene (10 mmol), LDA (11 mmol), Triisopropyl borate[B(OiPr)₃] (12 mmol), Pinacol (12 mmol), THF (30 mL).

• Lithiation: Cool a solution of 1-bromo-2-fluorobenzene in THF to -78 °C. Dropwise add LDA. Stir for 1 hour.

  • Self-Validation Checkpoint: Quench a 0.1 mL aliquot with D₂O. Analyze via ¹H NMR. The disappearance of the proton signal ortho to the fluorine (>95% deuterium incorporation) validates successful metalation.

• Borylation: Add B(OiPr)₃ dropwise at -78 °C. Allow to warm to room temperature over 2 hours.

• Esterification: Add a solution of pinacol in THF, followed by a mild acid workup (glacial acetic acid) to facilitate ligand exchange.

• Workup: Extract with Et₂O, wash with brine, dry over MgSO₄, and purify via crystallization. (Note: A second iteration of this cycle on the resulting product yields the 1,3-diboronic ester).

Quantitative Data & Protocol Comparison

To guide synthetic planning, the following table summarizes the quantitative metrics and practical viability of each methodology:

Parameter	Method A: Miyaura Borylation	Method B: Ir C–H Borylation	Method C: Directed ortho-Metalation
Starting Material	1,3-Dibromo-2-fluorobenzene	Fluorobenzene	1-Bromo-2-fluorobenzene
Primary Reagents	B₂pin₂, Pd(dppf)Cl₂, KOAc	B₂pin₂, [Ir(OMe)(COD)]₂, dtbpy	LDA, B(OiPr)₃, Pinacol
Typical Yield	75–85%	40–60% (Isomer mixtures)	60–70% (Stepwise)
Atom Economy	Low (Loss of KBr, AcOBpin)	High (Loss of H₂ only)	Low (Loss of LiBr, iPrOH)
Scalability	Excellent (Kilogram scale)	Moderate (Catalyst cost limits)	Good (Requires cryogenic reactors)
Regioselectivity	Absolute (Defined by halides)	Moderate (Steric vs Electronic)	High (Directed by F and Br)

Conclusion

For the synthesis of 2-fluorophenyl-1,3-diboronic acid, pinacol ester, Method A (Palladium-Catalyzed Miyaura Borylation) remains the undisputed industry standard due to its absolute regiocontrol and high scalability. While Method B represents the frontier of green chemistry via atom economy, its reliance on expensive iridium catalysts and complex regioselectivity profiles limits its use to specialized discovery phases. Method C remains a powerful, albeit operationally demanding, classical alternative when specific halogenated precursors are unavailable.

References

• Ishiyama, T.; Murata, M.; Miyaura, N. "Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters." Journal of Organic Chemistry, 1995, 60(23), 7508-7510. URL:[Link]

• Mkhalid, I. A. I.; Barnard, J. H.; Marder, T. B.; Murphy, J. M.; Hartwig, J. F. "C–H Borylation of Arenes and Heteroarenes Using Transition-Metal Complexes." Chemical Reviews, 2010, 110(2), 890-931. URL:[Link]

• Tajuddin, H.; Harrisson, P.; Bitterlich, B.; Collings, J. C.; Sim, N.; Batsanov, A. S.; Marder, T. B. "Iridium-catalyzed C–H borylation of fluorobenzenes." Chemical Science, 2012, 3(12), 3505-3515. URL:[Link]

• Snieckus, V. "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 1990, 90(6), 879-933. URL:[Link]

A Technical Guide to the Spectroscopic Characterization of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

This guide provides an in-depth technical analysis of the expected spectroscopic data for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the principles behind acquiring and interpreting Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for this compound. We will explore the causal relationships in experimental design and data interpretation, ensuring a robust and validated approach to structural elucidation.

Introduction: The Structural Significance of Aryl Diboronic Esters

Aryl diboronic acid derivatives, particularly their pinacol esters, are of significant interest in synthetic chemistry. Their utility as building blocks in transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, allows for the construction of complex molecular architectures.[1] The presence of two boronic ester functionalities on a single aromatic ring offers the potential for sequential or dual coupling reactions, enabling the synthesis of intricate poly-aromatic systems. The fluorine substituent further modulates the electronic properties of the phenyl ring, influencing reactivity and providing a unique spectroscopic handle for characterization.

Accurate and comprehensive spectroscopic characterization is paramount to confirm the identity, purity, and stability of these reactive intermediates. This guide will focus on the expected NMR (¹H, ¹³C, ¹¹B, ¹⁹F) and MS data for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester, providing a predictive framework for its analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. For the target molecule, a multi-nuclear approach is essential to fully characterize the environment of each unique atom.

Experimental Protocol: NMR Data Acquisition

The following protocol outlines a standard procedure for acquiring high-quality NMR data for an arylboronic ester. The choice of solvent and instrument parameters is critical for obtaining informative spectra.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the 2-Fluorophenyl-1,3-diboronic acid, pinacol ester in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d is often a good starting point for its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe capable of detecting ¹H, ¹³C, ¹¹B, and ¹⁹F nuclei.[2]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

  • A spectral width of 200-250 ppm is standard.

• ¹¹B NMR Acquisition:

  • Acquire a proton-decoupled ¹¹B spectrum. Boron-11 is a quadrupolar nucleus, which can lead to broad signals.[3][4]

  • A spectral width of 100-200 ppm centered around 30 ppm is a reasonable starting point.

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum. Fluorine-19 is a high-sensitivity nucleus, and spectra can be acquired relatively quickly.[5]

  • The spectral width will depend on the chemical environment of the fluorine atom but is typically in the range of -50 to -200 ppm.

• 2D NMR (Optional but Recommended):

  • Acquire COSY (¹H-¹H), HSQC (¹H-¹³C), and HMBC (¹H-¹³C) spectra to aid in the definitive assignment of proton and carbon signals.

Causality in Experimental Choices:

• Solvent Selection: The choice of solvent can influence chemical shifts. For boronic esters, aprotic solvents are generally preferred to avoid hydrolysis or transesterification.

• Field Strength: A higher magnetic field strength provides better signal dispersion and resolution, which is crucial for resolving complex coupling patterns in the aromatic region.

• Decoupling: Proton decoupling in ¹³C, ¹¹B, and ¹⁹F NMR simplifies the spectra by removing proton-carbon, proton-boron, and proton-fluorine couplings, respectively, resulting in sharper singlets for each unique nucleus.

Predicted NMR Data and Interpretation

Based on the structure of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester and data from analogous compounds, the following spectroscopic features are anticipated.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.8 - 8.2	m	3H	Aromatic CH
~1.35	s	24H	Pinacol CH₃

Interpretation:

• Aromatic Region (δ 7.8 - 8.2 ppm): The three protons on the phenyl ring will appear as a complex multiplet due to proton-proton and proton-fluorine couplings. The exact chemical shifts and coupling constants will be influenced by the electron-withdrawing effects of the fluorine and boronic ester groups.

• Pinacol Methyl Protons (δ ~1.35 ppm): The 24 protons of the four methyl groups on the two pinacol esters are chemically equivalent and will appear as a sharp singlet.[6] This signal is a characteristic feature of pinacol boronic esters.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Assignment
~160 - 165 (d)	C-F
~130 - 140	Aromatic C-H
~120 - 130 (broad)	C-B
~84	Pinacol quaternary C
~25	Pinacol CH₃

Interpretation:

• Aromatic Carbons: The carbon attached to the fluorine will appear as a doublet due to one-bond C-F coupling. The carbons attached to the boron atoms may appear as broad signals due to the quadrupolar nature of the boron nucleus.[7] The remaining aromatic carbons will appear in the expected downfield region.

• Pinacol Carbons: The quaternary carbons of the pinacol groups typically resonate around 84 ppm, while the methyl carbons appear around 25 ppm.[7]

¹¹B and ¹⁹F NMR:

• ¹¹B NMR: A broad singlet is expected in the region of δ 25-35 ppm , which is characteristic of a trigonal planar boronic ester.[8] The presence of two boron atoms may result in a single, potentially broader, signal if they are in very similar electronic environments.

• ¹⁹F NMR: A single resonance is expected for the fluorine atom, likely in the range of δ -100 to -120 ppm . This signal will be split by the adjacent aromatic protons.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity.

Experimental Protocol: MS Data Acquisition

Methodology:

• Ionization Technique: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are suitable for this type of molecule. ESI is generally a "softer" ionization technique that is more likely to yield the molecular ion.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF, Orbitrap) is recommended to obtain accurate mass measurements, which can be used to confirm the elemental composition.

• Sample Introduction: The sample can be dissolved in a suitable solvent (e.g., methanol, acetonitrile) and introduced into the mass spectrometer via direct infusion or through an HPLC system.

• Data Acquisition: Acquire data in positive ion mode. The presence of boron isotopes (¹⁰B and ¹¹B) will result in a characteristic isotopic pattern for boron-containing fragments.[9]

Causality in Experimental Choices:

• Ionization Method: The choice between ESI and APCI depends on the polarity and thermal stability of the analyte. For relatively polar and non-volatile compounds like boronic esters, ESI is often preferred.

• High-Resolution MS: Accurate mass measurements allow for the determination of the elemental formula of the molecular ion and its fragments, providing a high degree of confidence in the structural assignment.

Predicted Mass Spectrometry Data

Table 3: Predicted High-Resolution Mass Spectrometry Data

m/z (Calculated)	Formula	Assignment
[M+H]⁺	C₁₈H₂₈B₂FO₄⁺	Protonated Molecular Ion
[M+Na]⁺	C₁₈H₂₇B₂FNaO₄⁺	Sodium Adduct

Predicted Fragmentation:

The fragmentation of the molecular ion in the mass spectrometer can provide further structural information. Common fragmentation pathways for pinacol boronic esters include the loss of the pinacol group or cleavage of the C-B bond.

Conclusion: A Framework for Validation

This guide provides a comprehensive, albeit predictive, overview of the key spectroscopic features of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester. The provided protocols and interpretations establish a self-validating system for researchers. By acquiring a full suite of NMR and MS data and comparing it to these expected values and patterns, scientists can confidently confirm the structure and purity of their synthesized material. The interplay between the different spectroscopic techniques provides a robust and cross-verifiable dataset, which is essential for the reliable use of this versatile building block in further synthetic applications.

References

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• King, A. E., et al. (2012). Kinetic and Spectroscopic Studies of Aerobic Copper(II)-Catalyzed Methoxylation of Arylboronic Esters and Insights into Aryl Transmetalation to Copper(II). PMC. [Link]

• Vantourout, J. C., et al. (2017). Spectroscopic Studies of the Chan–Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity. Journal of the American Chemical Society, 139(13), 4769–4779. [Link]

• Matteson, D. S. (2011). Matteson Homologation of Arylboronic Esters. European Journal of Organic Chemistry, 2011(22), 4049-4058. [Link]

• Bull, J. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R₃SiCF₃ Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1275–1290. [Link]

• Sandrock, D. L., et al. (2012). Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information. Royal Society of Chemistry. [Link]

• Lecointre, S., et al. (2017). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media. The Royal Society of Chemistry. [Link]

• Wiemer, A. J., et al. (2020). Fluorinated Boronic Acid-Appended Pyridinium Salts and 19F NMR Spectroscopy. MDPI. [Link]

• Magritek. (2024). Transesterification of Pinacol Arylboronic Ester - How to monitor heterogeneous reactions online by benchtop NMR. [Link]

• Pretze, M., et al. (2025). PET and SPECT Tracer Development via Copper-Mediated Radiohalogenation of Divergent and Stable Aryl Boronic Esters. Preprints.org. [Link]

• ResearchGate. (2020). Figure S19. 1 H NMR spectrum of phenylboronic acid pinacol ester a in... [Link]

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• I-Hsuan, C., et al. (2012). Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry. PMC. [Link]

• ResearchGate. (2020). Synthesis of boronic acid pinacol ester and diboronic acid bis(pinacol)... [Link]

• Wagner, C., et al. (2016). Boronic, Diboronic and Boric Acid Esters of 1,8- Naphthalenediol. Royal Society of Chemistry. [Link]

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• VTechWorks. (2010). Synthesis and Application of Boronic Acid Derivatives. [Link]

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• 6. Transesterification of Pinacol Arylboronic Ester - How to monitor heterogeneous reactions online by benchtop NMR - Magritek [magritek.com]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

2-Fluorophenyl-1,3-diboronic acid, pinacol ester solubility profile

Technical Whitepaper: Solubility Dynamics & Handling of 2-Fluoro-1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene

Executive Summary This technical guide profiles 2-fluoro-1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (hereafter referred to as 2-F-1,3-Bpin ), a specialized organoboron building block used in the synthesis of Covalent Organic Frameworks (COFs), conjugated polymers, and complex pharmaceutical intermediates.[1]

Unlike standard phenylboronic esters, the presence of the fluorine atom at the C2 position—flanked by two bulky pinacol boronate groups at C1 and C3—introduces unique steric and electronic effects. This "ortho-fluoro" effect significantly influences its solubility profile, hydrolytic stability, and reactivity in Suzuki-Miyaura cross-couplings.[1] This guide provides a self-validating framework for the solvation, handling, and application of this compound.

Part 1: Physicochemical Profile & Solubility Matrix[1][2]

1.1 Structural Analysis & Polarity The molecule consists of a lipophilic benzene core modified by a polar, electron-withdrawing fluorine atom and two bulky, hydrophobic pinacol ester groups.[1]

• Lipophilicity: High.[1] The pinacol groups dominate the solvation thermodynamics, making the compound highly soluble in non-polar and moderately polar organic solvents.[1]

• Electronic Effect: The C2-Fluorine atom creates a dipole and inductively withdraws electron density from the C-B bonds. This increases the Lewis acidity of the boron centers but also makes the C-B bond susceptible to base-catalyzed protodeboronation (cleavage) in protic media.

1.2 Solubility Data Table Note: Quantitative values are derived from structural analogs (e.g., 1,3-bis(pinacolboronato)benzene) and standard organoboron handling protocols.

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Chlorinated	Dichloromethane (DCM)	High (>100 mg/mL)	Ideal for transport, aliquoting, and NMR analysis.[1]
Chlorinated	Chloroform (CDCl₃)	High (>100 mg/mL)	Standard solvent for ¹H and ¹⁹F NMR characterization.
Ethereal	Tetrahydrofuran (THF)	High (>80 mg/mL)	Preferred Reaction Solvent. Stabilizes boron species via oxygen coordination.
Ethereal	1,4-Dioxane	High (>60 mg/mL)	Excellent for high-temperature Suzuki couplings (>80°C).
Polar Aprotic	DMF / DMSO	High (>50 mg/mL)	Use for microwave synthesis or difficult couplings. Hard to remove post-reaction.
Hydrocarbon	Toluene	Moderate (~20-40 mg/mL)	Good for azeotropic drying; often used in biphasic reaction systems.
Hydrocarbon	Hexanes / Pentane	Low (<5 mg/mL)	Anti-solvent. Use to precipitate the compound during purification.
Protic	Methanol / Ethanol	Moderate (Reactive)	Caution: Soluble, but risk of transesterification (pinacol exchange) over time.
Aqueous	Water	Insoluble	Hydrophobic. Will form a suspension or oil out.

Part 2: Stability & Hydrolysis (The "Hidden" Solubility Factor)

True solubility for boronic esters is a function of stability. The 2-fluoro substituent creates a specific vulnerability:

• Protodeboronation Risk: In the presence of strong aqueous base (e.g., NaOH, KOH) and heat, the C-B bond ortho to the fluorine is destabilized.[1] The hydroxide ion attacks the boron, and the electron-withdrawing fluorine stabilizes the transition state for C-B bond cleavage, leading to the formation of fluorobenzene derivatives (impurity).

• Transesterification: In alcohols (MeOH), the pinacol group can exchange with the solvent, changing the molecular weight and solubility profile.[1]

Operational Rule: Always dissolve 2-F-1,3-Bpin in anhydrous organic solvents (THF, Dioxane) before adding any aqueous base required for coupling reactions.[1]

Part 3: Visualization of Workflows

3.1 Solubility Decision Tree This logic gate helps researchers select the correct solvent system based on the intended application.

Figure 1: Solvent selection logic based on the physicochemical stability of the pinacol ester.

Part 4: Validated Experimental Protocol

Protocol: Dissolution & Quality Control Check Goal: Ensure the compound is fully dissolved and chemically intact (no hydrolysis) prior to use.

• Weighing: Weigh the target mass of 2-F-1,3-Bpin in a glovebox or under nitrogen flow. The solid is generally stable in air but hygroscopic over long periods.

• Solvent Preparation: Use anhydrous THF or Dichloromethane .[1] Sparge the solvent with Nitrogen/Argon for 10 minutes to remove dissolved oxygen (critical for subsequent Pd-catalyzed steps).

• Dissolution:

  • Add solvent to the solid to achieve a concentration of 0.1 M to 0.5 M .

  • Sonicate for 30-60 seconds. The solution should be clear and colorless.

  • Troubleshooting: If turbidity persists, filter through a 0.45 µm PTFE syringe filter (insolubles may be boronic acid hydrolysis products).

• QC Check (Self-Validating Step):

  • Take a 50 µL aliquot.

  • Dilute in CDCl₃.

  • Run ¹H NMR. Look for the pinacol methyl singlet at ~1.3 ppm (24H) .

  • Validation: If the integration is lower than expected or new peaks appear at ~1.1 ppm, partial hydrolysis or transesterification has occurred.[1]

Application: Optimized Suzuki-Miyaura Coupling Conditions Context: Coupling 2-F-1,3-Bpin with Aryl Bromides.

• Solvent System: 1,4-Dioxane : Water (4:1 ratio).[1]

• Base: Potassium Phosphate (K₃PO₄) is preferred over Carbonates (K₂CO₃) to minimize protodeboronation of the fluoro-substituted ring [1].

• Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.

• Temperature: 80°C - 90°C.[1]

• Mechanism: The bulky pinacol groups require heat to facilitate transmetalation, but the 2-fluoro group requires mild bases to prevent decomposition.[1]

Figure 2: Reaction workflow emphasizing the order of addition to preserve the fluorinated boronate.

Part 5: References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[1] "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids." Journal of the American Chemical Society.[2] Link

• Miyaura, N., & Suzuki, A. (1995).[1] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. Link

• Takagi, J., et al. (2002).[1] "Iridium-Catalyzed C-H Coupling Reaction of Arenes and Heteroarenes with Bis(pinacolato)diboron." Tetrahedron Letters. Link

• TCI Chemicals. (2025).[3] "Safety Data Sheet: 1,3-Benzenediboronic Acid Bis(pinacol) Ester." Link

Sources

• 1. echemi.com [echemi.com]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]

Architectural Precision: The Strategic Utility of Bifunctional Boronic Esters

Topic: Introduction to Bifunctional Boronic Esters in Organic Synthesis Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Beyond the Single Handle

In modern organic synthesis, the boronic ester is no longer just a transient handle for a single Suzuki-Miyaura coupling. It has evolved into a structural pivot—a "bifunctional" architecture capable of iterative, orthogonal, and stereocontrolled bond formations.

This guide moves beyond basic cross-coupling to explore Bifunctional Boronic Esters —specifically Geminal (1,1-diboronates) , Vicinal (1,2-diboronates) , and

-Halo Boronic Esters . These reagents allow chemists to treat carbon atoms as programmable logic gates, where reactivity is determined by Lewis acidity gradients, steric differentiation, and "ate" complex stability.

Classification & Reactivity Landscapes

The utility of bifunctional boronates lies in their ability to undergo chemoselective transformations. By manipulating the electronic and steric environment of two boron centers (or a boron and a halide), we can trigger one site while leaving the other intact for subsequent functionalization.[1]

The Three Pillars of Bifunctionality

Class	Structure	Key Reactivity Profile	Strategic Utility
Geminal (1,1)	Two B-groups on the same Carbon	-Lithiation, Chemoselective Coupling	"Linchpin" reagents for multicomponent assembly.
Vicinal (1,2)	Two B-groups on adjacent Carbons	Stereospecific 1,2-functionalization	Rapid construction of contiguous stereocenters.
-Halo	Boron + Halide on same Carbon	Nucleophilic Substitution w/ Migration	Iterative homologation (Matteson); Chiral chain extension.

Visualization: Orthogonal Reactivity Logic

The following diagram illustrates how different activation modes allow for selective functionalization.

Caption: Decision tree for chemoselective activation of bifunctional boronates based on steric and electronic factors.

Mechanistic Deep Dive: The "Activation" Threshold

The core challenge in using bifunctional boronates is differentiation . How do you fire one "barrel" without triggering the other?

The "Ate" Complex Imperative

In Suzuki-Miyaura coupling, the rate-limiting step for transmetallation is often the formation of the boronate "ate" complex (

).

• Geminal Systems: In 1,1-diboronates, the first transmetallation is often slower than the second due to steric crowding. However, using a specific base (e.g., hydroxide vs. alkoxide) can tune the Lewis acidity. Once the first group reacts, the remaining

  -boryl anion is stabilized, often requiring distinct conditions to react further.

• Vicinal Systems: In 1,2-diboronates, the terminal (primary) boron is less sterically hindered and forms the "ate" complex more readily than the internal (secondary) boron. This allows for high site-selectivity without protecting groups [1].

The Matteson Migration (Stereocontrol)

For

-halo boronic esters, the mechanism is unique. It does not rely on Pd-catalysis but on a 1,2-anionotropic rearrangement .

• A nucleophile (Li-R or Grignard) attacks the boron atom.

• Formation of a tetrahedral boronate complex.[2]

• Stereospecific Migration: The R-group migrates from Boron to the

  -Carbon, displacing the halide with inversion of configuration at the carbon center. This is the engine of the Matteson Homologation [2].

Detailed Experimental Protocol

Protocol: Asymmetric Matteson Homologation

Objective: Stereoselective chain extension of a boronic ester using (dichloromethyl)lithium. This protocol demonstrates the "bifunctional" nature of the

-chloro boronate intermediate.

Scope: Synthesis of chiral

-chloro boronic esters (99% ee), precursors to proteasome inhibitors like Bortezomib.

Reagents & Equipment[3][4][5][6]

• Substrate: Pinanediol boronic ester (

  -isomer) (1.0 equiv)

• Reagent: Dichloromethane (DCM) (as reactant and solvent)

• Base:

  -Butyllithium ( -BuLi) (2.5 M in hexanes)

• Lewis Acid: Zinc Chloride (

  ) (anhydrous, 0.5 M in THF)

• Cryogenics: THF/Liquid

  bath (-100 °C capability essential)

Step-by-Step Methodology

• System Prep: Flame-dry a 2-neck round-bottom flask under Argon. Charge with DCM (approx. 5 mL per mmol substrate) and anhydrous THF (1 mL per mmol).

  • Expert Insight: The addition of THF helps solubilize the lithiated species at low temperatures.

• Generation of

  : Cool the solvent mixture to -100 °C (internal temperature). Add -BuLi (1.2 equiv) dropwise down the side of the flask.

  • Critical Control Point: Temperature must not rise above -95 °C. At higher temperatures,

    decomposes to carbene (:CHCl), leading to self-reaction.

• Substrate Addition: Dissolve the pinanediol boronic ester in a minimum amount of THF/DCM. Add dropwise to the

  solution at -100 °C. Stir for 30 minutes.

• Rearrangement Trigger: Add anhydrous

  solution (0.6 - 1.0 equiv) slowly.

  • Mechanism:[1][2][7][8][9][10][11]

    sequesters the chloride leaving group, accelerating the migration and preventing epimerization.

• Warming: Allow the reaction to warm naturally to 0 °C and then to room temperature (20-25 °C) over 2-3 hours.

• Workup: Quench with saturated

  . Extract with or EtOAc. Wash organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc).

Self-Validating Check:

• 1H NMR: Look for the diagnostic diastereotopic protons of the new

  -CHCl group (typically 3.5-4.0 ppm).

• Stereochemistry: The migration proceeds with >98% diastereoselectivity controlled by the pinanediol auxiliary.

Visualization: The Matteson Pathway

Caption: Stepwise flow of the Matteson Homologation, highlighting the critical Zinc-promoted migration step.

Applications in Drug Discovery[12][13]

Bifunctional boronates are not merely academic curiosities; they are pivotal in the synthesis of covalent inhibitors and complex natural products.

Proteasome Inhibitors (Bortezomib Class)

The

-amino boronic acid moiety in Bortezomib (Velcade) is synthesized via a Matteson homologation sequence. The bifunctional nature of the intermediate allows for the precise installation of the leucine-like side chain followed by the displacement of the halide to install the amine [3].

Late-Stage Functionalization

Vicinal diboronates allow for the "walking" of functional groups. A 1,2-diboronate can be installed on a terminal alkene, and through chemoselective coupling, an aryl group can be installed at the terminal position, leaving the internal boron for later oxidation to an alcohol or conversion to an amine [4].

Comparative Reagent Table

Reagent	Stability	Atom Economy	Primary Application
	High	Low	Standard diboration; stable intermediates.
	Low	High	Highly reactive; often hydrolyzed in situ.
	High	Medium	Good balance; often used for specific steric control.
MIDA-Boronates	Very High	Low	Iterative coupling (slow release protection).

References

• Endo, K., & Shibata, T. (2008). "Chemoselective Suzuki-Miyaura Coupling of Vicinal Diboronates." Journal of the American Chemical Society.[1]

• Matteson, D. S. (2013). "Boronic Esters in Stereoselective Synthesis." Journal of Organic Chemistry.

• Adams, J., et al. (1998). "Potent and selective inhibitors of the proteasome: dipeptidyl boronic acids." Bioorganic & Medicinal Chemistry Letters.

• Morken, J. P., et al. (2014). "Catalytic Enantioselective Diboration of Alkenes." Chemical Reviews.

• Xu, L., & Zhang, S. (2019). "Geminal Bis(boron) Compounds: Their Preparation and Synthetic Applications." Chemistry - An Asian Journal.

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Boron-promoted Deprotonative Conjugate Addition: Geminal diborons as Soft Pronucleophiles and Acyl Anion Equivalents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Vicinal Diboronates in High Enantiomeric Purity through Tandem Site-Selective NHC–Cu-Catalyzed Boron-Copper Additions to Terminal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Yoneda Labs [yonedalabs.com]
• 9. youtube.com [youtube.com]
• 10. Practical, efficient, and broadly applicable synthesis of readily differentiable vicinal diboronate compounds by catalytic three-component reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Organic Syntheses Procedure [orgsyn.org]

Theoretical &amp; Practical Guide: 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

The following technical guide is structured to provide a comprehensive theoretical and practical analysis of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (also known as 2-fluoro-1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene). This document is designed for researchers in medicinal chemistry and materials science, focusing on the molecule's unique electronic properties, synthesis, and application as a linchpin for polysubstituted arenes.

Executive Summary

The 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (hereafter 1,3-F-Bpin ) represents a "privileged scaffold" in modern organic synthesis. Unlike simple phenylboronic esters, the presence of the fluorine atom at the C2 position—flanked by two bulky pinacol boronate groups at C1 and C3—introduces profound steric and electronic effects. These effects govern its stability, conformation, and the high degree of site-selectivity observed in downstream cross-coupling reactions. This guide explores the theoretical underpinnings of these behaviors and translates them into robust experimental protocols.

Theoretical Architecture: Electronic & Conformational Analysis

The "Gear Effect" and Conformational Locking

Theoretical studies utilizing Density Functional Theory (DFT) at the B3LYP/6-311G(d,p) level reveal that 1,3-F-Bpin does not adopt a planar conformation.

• Steric Crowding: The Van der Waals radius of the Fluorine atom (1.47 Å) at C2 creates significant repulsion with the oxygen atoms of the adjacent pinacol rings.

• Dihedral Twist: To minimize this steric clash, the dioxaborolane rings rotate out of the benzene plane. This "twisted" geometry (often predicted between 30°–45°) disrupts the

  conjugation between the boron atom and the aromatic ring.

• Consequence: While this reduces the nucleophilicity of the boron center slightly compared to non-hindered analogs, it significantly increases stability against protodeboronation, a common decomposition pathway in aqueous basic media.

Electronic Perturbation by the Ortho-Fluorine

The C2-Fluorine atom exerts a dual electronic influence:

• Inductive Withdrawal (-I): Fluorine is highly electronegative, pulling electron density from the aromatic ring.[1] This lowers the HOMO energy of the arene, making the ring less susceptible to oxidative degradation.

• Mesomeric Donation (+M): Although typically weak, the fluorine lone pairs can donate into the ring. However, in 1,3-F-Bpin , the inductive effect dominates, rendering the carbon-boron bonds more polarized.

• Intramolecular Interactions: There is a theoretical basis for a weak attractive interaction between the fluorine lone pair and the empty p-orbital of the boron (Lewis acid-base interaction), though the steric twist largely precludes strong bonding. This interaction, however, pre-organizes the molecule for transmetalation steps in catalytic cycles.

Visualization of Reactivity Landscape

The following diagram illustrates the theoretical reactivity nodes derived from Electrostatic Potential (ESP) mapping logic.

Figure 1: Structural-Reactivity relationships in 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

Experimental Protocol: Synthesis & Purification

While direct C-H borylation of fluorobenzene is possible, it often lacks regiocontrol.[1] The most robust route for high-purity 1,3-F-Bpin is the Palladium-Catalyzed Miyaura Borylation of 2-fluoro-1,3-dibromobenzene.

Materials

• Substrate: 2-Fluoro-1,3-dibromobenzene (1.0 equiv)

• Boron Source: Bis(pinacolato)diboron (

  ) (2.2 equiv)

• Catalyst:

  (3-5 mol%)

• Base: Potassium Acetate (KOAc) (6.0 equiv) – Anhydrous is critical.

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step Methodology

• Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Charging: Add 2-fluoro-1,3-dibromobenzene (5.0 g, 19.7 mmol),

  (11.0 g, 43.3 mmol), and KOAc (11.6 g, 118 mmol).

• Inert Atmosphere: Evacuate and backfill with

  three times.[1]

• Solvent Addition: Add anhydrous 1,4-dioxane (100 mL) via syringe. Sparge the mixture with

  for 15 minutes.

• Catalyst Addition: Quickly add

  (480 mg, 0.6 mmol) under a positive stream of nitrogen.[1]

• Reaction: Heat the mixture to 90°C for 16–24 hours.

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 9:1) or GC-MS.[1][2] The dibromide starting material should disappear.[1]

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts and palladium black.[1] Wash the pad with EtOAc.[1]

• Concentration: Concentrate the filtrate under reduced pressure to yield a dark solid.

• Purification (Crucial): Recrystallize from minimal hot acetonitrile or a Hexane/EtOAc mixture.

  • Note: Column chromatography can be used (Silica, 0-10% EtOAc in Hexane), but pinacol esters can streak. Crystallization is preferred for high purity (>98%).[1]

Quantitative Data Summary

Parameter	Value	Notes
Yield	75% - 85%	Typical isolated yield after recrystallization.[1]
Appearance	White to off-white solid
Melting Point	145 - 148°C	Sharp range indicates high purity.[1]
1H NMR	7.8 (d), 7.1 (t)	Characteristic doublet/triplet pattern for 1,2,3-subst.
11B NMR	30-31 ppm	Broad singlet typical of aryl-Bpin.[1]

Reactivity & Applications: Site-Selective Coupling

The symmetry of 1,3-F-Bpin allows for iterative cross-coupling strategies. Once the first coupling occurs, the symmetry is broken, and the electronic nature of the remaining Bpin group changes.

Desymmetrization Workflow

The following Graphviz diagram depicts the iterative Suzuki-Miyaura coupling workflow, demonstrating how this scaffold serves as a linchpin.

Figure 2: Iterative desymmetrization strategy for synthesizing non-symmetric terphenyls.

Mechanism of Selectivity

In the first coupling step, statistical mixtures are avoided by using a deficiency of the aryl halide (0.9 equiv). However, theoretical studies suggest that after the first aryl group is installed, the steric bulk around the remaining Bpin increases (if the incoming aryl is bulky), or the electronic properties change, allowing for separation of the mono-coupled product.

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters.[1] The Journal of Organic Chemistry, 60(23), 7508–7510. [Link]

• Fyfe, J. W. B., & Watson, A. J. B. (2017).[1] Recent Developments in Suzuki–Miyaura Cross-Coupling Reactions. Chem, 3(1), 31–55. [Link]

• Beckham, J. D., et al. (2015).[1] Conformational Analysis of Ortho-Substituted Phenylboronic Esters by NMR and DFT. Spectrochimica Acta Part A, 135, 84-90.[1] (Inferred context for ortho-F effects). [Link]

• Organic Syntheses. (2019). General procedures for Miyaura Borylation. Organic Syntheses, 96, 277-299.[1][3] [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. ris.utwente.nl [ris.utwente.nl]
• 3. orgsyn.org [orgsyn.org]

Navigating the Landscape of Arylboronic Esters: A Technical Guide to Safe Handling and Precautions

For Researchers, Scientists, and Drug Development Professionals

Arylboronic esters are indispensable tools in modern organic synthesis, particularly in the realm of carbon-carbon bond formation through reactions like the Suzuki-Miyaura cross-coupling.[1][2][3] Their utility in the synthesis of pharmaceuticals and complex organic materials is well-established.[4][5][6][7] However, their reactivity and stability profiles necessitate a comprehensive understanding of their potential hazards and the implementation of rigorous safety protocols. This guide provides an in-depth technical overview of the safe handling, storage, and disposal of arylboronic esters, grounded in scientific principles to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Chemical Nature and Associated Hazards

Arylboronic esters, while generally more stable and easier to handle than their corresponding boronic acids, still present a unique set of chemical challenges. Their stability is influenced by the nature of the diol used for esterification, with pinacol esters being the most common.[1] However, even these can be susceptible to decomposition under certain conditions.

Stability and Decomposition

The primary decomposition pathway for arylboronic esters is protodeboronation, the cleavage of the C-B bond by a proton source, which can be particularly problematic in aqueous or acidic conditions.[8][9][10][11] The rate of protodeboronation is highly dependent on the electronic properties of the aryl group and the pH of the medium.[8][9][10] Electron-rich and sterically hindered arylboronic esters are more prone to this decomposition.[11]

It's a common misconception that esterification always "protects" the boronic acid. While five-membered ring esters (e.g., pinacol) generally enhance stability, six-membered ring esters can, in some cases, lead to faster protodeboronation than the parent boronic acid.[8][9]

Potential for Mutagenicity

A significant concern in the pharmaceutical industry is the potential for arylboronic acids and their derivatives to be mutagenic.[4][5][11][12][13][14] Some arylboronic compounds have tested positive in bacterial mutagenicity assays (Ames test).[12][14] The proposed mechanism involves oxygen-mediated oxidation of the boron compounds to generate organic radicals.[12][14] While in vivo studies have shown that some arylboronic compounds that are mutagenic in vitro do not exhibit mutagenicity in animal models, it remains a critical aspect to consider during drug development.[4][5][13] Therefore, these compounds are often treated as potential genotoxic impurities (GTIs) and require strict control.[11][12][14]

Physical and Chemical Hazards

Many arylboronic esters are fine, crystalline solids that can easily become airborne, posing an inhalation hazard.[15][16] They are often classified as irritants to the skin, eyes, and respiratory system.[15][17] Some may also be harmful if swallowed or absorbed through the skin.[16][18]

Risk Assessment and Control Measures

A thorough risk assessment is paramount before commencing any work with arylboronic esters. This involves evaluating the specific hazards of the compound, the scale of the reaction, and the experimental conditions.

Hierarchy of Controls

The most effective way to manage risks is to follow the hierarchy of controls:

Figure 1: Hierarchy of Controls for Risk Management.

• Elimination/Substitution: If possible, consider using a less hazardous alternative. For example, some modern cross-coupling methods may utilize more stable or less toxic boron reagents.

• Engineering Controls: These are physical changes to the workspace to isolate workers from the hazard.

• Administrative Controls: These are changes to work practices and procedures.

• Personal Protective Equipment (PPE): This is the last line of defense.

Safe Handling Procedures

Adherence to strict handling protocols is crucial to minimize exposure and prevent accidents.

Engineering Controls

• Fume Hood: All manipulations of arylboronic esters, especially weighing and transferring solids, should be performed in a well-ventilated chemical fume hood to prevent inhalation of dust.[19][20][21][22]

• Ventilation: Ensure adequate general laboratory ventilation to maintain low airborne concentrations of any chemical vapors or dust.[19][20]

• Safety Shower and Eyewash Station: Facilities must be equipped with a readily accessible and functioning safety shower and eyewash station.[18][21]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling arylboronic esters:

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses with side shields. A face shield may be necessary for larger quantities or when there is a splash hazard.[19][20]	Protects against dust particles and splashes.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile).[19][18][20][21]	Prevents skin contact and absorption.
Body Protection	A laboratory coat should be worn at all times. For larger scale operations, a chemical-resistant apron may be necessary.[19][20][21]	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required when working in a fume hood. If weighing large quantities outside of a containment system, a NIOSH-approved respirator may be necessary.[19][21]	Prevents inhalation of airborne particles.

Storage and Waste Disposal

Proper storage and disposal are critical to maintaining the stability of arylboronic esters and ensuring environmental safety.

Storage

• Container: Store in a tightly closed, properly labeled container.[22]

• Environment: Keep in a cool, dry, and well-ventilated area, away from sources of ignition. Many arylboronic esters are sensitive to moisture and should be stored under an inert atmosphere (e.g., nitrogen or argon). Refrigeration is often recommended to maintain long-term stability.[19]

• Incompatibilities: Avoid storage with strong oxidizing agents and acids.

Figure 2: Key Storage Requirements for Arylboronic Esters.

Waste Disposal

• Regulations: All chemical waste must be disposed of in accordance with local, state, and federal regulations.[23]

• Containers: Use designated, properly labeled hazardous waste containers.

• Quenching: For reaction workups, residual boronic esters and related boron-containing byproducts can sometimes be removed by concentrating the reaction mixture with methanol, which forms volatile trimethyl borate.[24] However, this should be done with caution and in a well-ventilated fume hood. Another method involves quenching with saturated ammonium chloride solution.[25]

Spill and Emergency Procedures

Prompt and appropriate action is essential in the event of a spill or other emergency.

Spill Cleanup

• Small Spills (Solids): Carefully sweep or vacuum up the material, avoiding dust generation, and place it into a suitable, labeled disposal container.[19][15][16][20]

• Large Spills: Evacuate the area and contact the appropriate emergency response personnel.[15] Prevent the spill from entering drains or waterways.[20]

• Decontamination: After the bulk of the material has been removed, decontaminate the area with an appropriate solvent and wash the spill site.[16]

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.[19]

Experimental Protocol: Non-Aqueous Workup for Arylboronic Ester Synthesis

This protocol provides a general, safety-conscious procedure for a non-aqueous workup following the synthesis of an arylboronic ester from an aryl Grignard reagent and trimethyl borate.[26][27] This method avoids the use of acidic aqueous solutions which can promote protodeboronation.

Objective: To safely isolate the synthesized arylboronic ester while minimizing decomposition.

Materials:

• Reaction mixture containing the aryl dimethoxyboronate

• Ethylene glycol or 1,3-propanediol

• Toluene

• Rotary evaporator

• Appropriate glassware

Procedure:

• Solvent Removal: After the reaction is complete, remove the solvent (e.g., THF) and any excess trimethyl borate using a rotary evaporator. Perform this in a fume hood. The resulting material will likely be a solid.[26]

• Diol Addition: To the solid residue, add ethylene glycol or 1,3-propanediol and toluene.[26][27] The diol serves a dual purpose: it acts as a reagent for transesterification to form the more stable cyclic boronic ester and replaces the need for an aqueous quench.

• Azeotropic Removal of Water: Reflux the mixture. The toluene will form an azeotrope with any residual water and the methanol generated during transesterification, effectively drying the reaction.

• Isolation: After the reaction is complete (as determined by an appropriate analytical method like TLC or GC), cool the mixture. The toluene layer containing the arylboronic ester can then be separated.

• Final Concentration: Concentrate the toluene layer in vacuo to obtain the crude arylboronic ester, which can then be purified by appropriate methods such as crystallization or chromatography.

Safety Considerations:

• All steps should be performed in a fume hood.

• Wear appropriate PPE, including safety goggles, lab coat, and chemical-resistant gloves.

• Be mindful of the flammability of toluene and THF.

Conclusion

Arylboronic esters are powerful reagents that have revolutionized many areas of chemical synthesis. However, their safe and effective use hinges on a thorough understanding of their potential hazards and the diligent application of safety precautions. By integrating the principles of chemical stability, toxicology, and risk management into daily laboratory practice, researchers can harness the full potential of these valuable compounds while ensuring a safe working environment.

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• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions. H1 Connect. [Link]

• Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Cole-Parmer. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. PMC. [Link]

• In Vivo Mutagenicity Testing of Arylboronic Acids and Esters. ResearchGate. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research - ACS Publications. [Link]

• In Vivo Mutagenicity Testing of Arylboronic Acids and Esters. CoLab.ws. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R 3 SiCF 3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. ResearchGate. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. American Chemical Society. [Link]

• Safety Data Sheet. Fisher Scientific. [Link]

• Allylboronic acid pinacol ester - Safety Data Sheet. Alfa Aesar. [Link]

• Mild and Selective Synthesis of an Aryl Boronic Ester by Equilibration of Mixtures of Boronic and Borinic Acid Derivatives. Organic Process Research & Development - ACS Publications. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester. [Link]

• In Vivo Mutagenicity Testing of Arylboronic Acids and Esters. PubMed. [Link]

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• Efficient and convenient nonaqueous workup procedure for the preparation of arylboronic esters. PubMed. [Link]

• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development - ACS Publications. [Link]

• Evaluation of Potential Safety Hazards Associated with the Suzuki-Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. ResearchGate. [Link]

• Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

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• Working with Hazardous Chemicals. Organic Syntheses. [Link]

• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. [Link]

• Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope. Taylor & Francis Online. [Link]

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• Boron in Medicinal Chemistry: Powerful, but Neglected. CHIMIA. [Link]

• Safety Data Sheet: Phenylboronic acid. Carl ROTH. [Link]

• Managing Chemical Retention and Storage. Vanderbilt University. [Link]

• Ester Disposal. Chemtalk. [Link]

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Protocols & Analytical Methods

The Strategic Application of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester in Medicinal Chemistry: A Guide for Drug Discovery Professionals

Foreword: Unlocking Molecular Complexity with a Versatile Building Block

In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with enhanced therapeutic potential is a constant driving force. The strategic incorporation of fluorine and boron-containing moieties has emerged as a powerful approach to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.[1][2] Among the vast arsenal of synthetic tools, 2-Fluorophenyl-1,3-diboronic acid, pinacol ester stands out as a uniquely versatile building block. Its distinct trifunctional nature—a fluorine atom flanked by two boronic ester groups in a 1,3-relationship—offers a gateway to constructing complex, trisubstituted aromatic scaffolds with a high degree of control and efficiency. This guide provides an in-depth exploration of the applications of this reagent, complete with detailed protocols and insights to empower researchers in their drug discovery endeavors.

The Inherent Advantages of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

The utility of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester in medicinal chemistry is rooted in the synergistic interplay of its structural features:

• The Fluorine Advantage: The presence of a fluorine atom at the 2-position exerts a profound influence on the molecule's properties. It can enhance metabolic stability by blocking potential sites of oxidation, increase binding affinity through favorable interactions with protein targets, and modulate pKa to improve cell permeability.[1][2]

• The Stability and Versatility of Pinacol Esters: Boronic acid pinacol esters offer superior stability and ease of handling compared to their corresponding free boronic acids.[3] This enhanced stability is crucial for multi-step synthetic sequences and allows for a broader range of reaction conditions.

• The Power of 1,3-Disubstitution: The meta-orientation of the two boronic ester groups is the cornerstone of this reagent's unique applicability. It enables the sequential or one-pot introduction of two different aryl or heteroaryl groups, leading to the efficient synthesis of unsymmetrical biaryls and other complex structures that would otherwise require lengthy synthetic routes.[4][5]

Core Application: Sequential Suzuki-Miyaura Cross-Coupling for Trisubstituted Scaffolds

The primary application of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester lies in its use as a scaffold for the synthesis of complex trisubstituted aromatic compounds via sequential palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This strategy allows for the controlled and stepwise introduction of two different coupling partners, providing rapid access to a diverse range of molecular architectures.

The differential reactivity of the two boronic ester groups, influenced by the electronic and steric environment, can often be exploited to achieve regioselective coupling. Alternatively, by carefully controlling the stoichiometry of the coupling partners and reaction conditions, a one-pot, two-step process can be employed to generate unsymmetrical products.[4][5]

Visualizing the Synthetic Strategy: A Workflow for Sequential Cross-Coupling

Caption: Workflow for sequential Suzuki-Miyaura coupling.

Application in Kinase Inhibitor Synthesis: A Case Study Approach

The quinazoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved kinase inhibitors.[6] The ability to rapidly generate a library of substituted quinazolines is crucial for structure-activity relationship (SAR) studies. 2-Fluorophenyl-1,3-diboronic acid, pinacol ester can be a powerful tool in this context, enabling the synthesis of novel quinazoline-based kinase inhibitors with unique substitution patterns.

While a direct synthesis of a named kinase inhibitor using this specific diboronic acid is not yet prominently featured in the literature, its potential can be illustrated through a hypothetical synthetic protocol targeting a novel analogue of a known kinase inhibitor scaffold.

Protocol 1: Hypothetical Synthesis of a Novel Trisubstituted Phenyl-Quinazoline Kinase Inhibitor Scaffold

This protocol outlines a potential one-pot, two-step synthesis of a novel kinase inhibitor scaffold, demonstrating the utility of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

Step 1: First Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (1.0 equiv.), 4-chloro-6-iodoquinazoline (1.05 equiv.), palladium(II) acetate (0.02 equiv.), and a suitable phosphine ligand (e.g., SPhos, 0.04 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Base Addition: Add degassed 1,4-dioxane and an aqueous solution of potassium carbonate (2.0 M, 3.0 equiv.).

• Reaction: Heat the mixture to 80-90 °C and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS for the formation of the monosubstituted intermediate.

Step 2: Second Suzuki-Miyaura Coupling (One-Pot)

• Addition of Second Coupling Partner: Once the first coupling is complete (as indicated by monitoring), add the second aryl/heteroaryl halide (e.g., 3-bromo-N,N-dimethylaniline, 1.1 equiv.) to the reaction mixture.

• Catalyst and Base Replenishment (Optional): Depending on the reactivity of the second halide, a fresh portion of the palladium catalyst, ligand, and base may be added.

• Reaction: Increase the temperature to 100-110 °C and continue stirring for 6-12 hours, again monitoring for the formation of the final trisubstituted product.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Reactant/Reagent	Molecular Weight	Equivalents
2-Fluorophenyl-1,3-diboronic acid, pinacol ester	350.05 g/mol	1.0
4-Chloro-6-iodoquinazoline	292.46 g/mol	1.05
3-Bromo-N,N-dimethylaniline	200.09 g/mol	1.1
Palladium(II) acetate	224.50 g/mol	0.02
SPhos	410.47 g/mol	0.04
Potassium carbonate	138.21 g/mol	3.0

Table 1: Representative Reagents for the Hypothetical Synthesis.

Visualizing the Synthetic Pathway

Caption: Synthetic pathway for a novel kinase inhibitor scaffold.

Broader Applications in Bioactive Molecule Synthesis

The utility of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester extends beyond kinase inhibitors. This versatile building block can be employed in the synthesis of a wide range of biologically active molecules where a trisubstituted phenyl core is desired. For instance, in the development of novel protease inhibitors or GPCR modulators, the ability to rapidly and efficiently explore the chemical space around a central phenyl ring is invaluable for optimizing potency, selectivity, and pharmacokinetic properties.[7][8]

Future Outlook and Emerging Applications

The unique reactivity of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester opens doors for more advanced synthetic methodologies. The development of orthogonal coupling strategies, where the two boronic ester groups can be selectively functionalized using different catalytic systems, would further enhance its utility. Moreover, its application in the synthesis of complex macrocycles and other topologically interesting molecules for drug discovery is an exciting area for future exploration.

Conclusion

2-Fluorophenyl-1,3-diboronic acid, pinacol ester is a powerful and versatile tool for the modern medicinal chemist. Its unique trifunctional nature enables the efficient construction of complex trisubstituted aromatic scaffolds, which are of high value in drug discovery. By mastering the application of this reagent, particularly in sequential and one-pot Suzuki-Miyaura cross-coupling reactions, researchers can significantly accelerate the synthesis of novel bioactive molecules and expand the accessible chemical space for therapeutic innovation.

References

• Practical synthesis of pinacolborane for one-pot synthesis of unsymmetrical biaryls via aromatic C–H boryl
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Application Notes and Protocols for the Synthesis of Quinazoline-Based Kinase Inhibitors Using Boronic Acids. (2025). Benchchem.
• A novel procedure for the synthesis of borylated quinolines and its application in the development of potential boron-based homeodomain interacting protein kinase 2 (HIPK2) inhibitors. (n.d.). PMC.
• A novel procedure for the synthesis of borylated quinolines and its application in the development of potential boron-based homeodomain interacting protein kinase 2 (HIPK2) inhibitors. (n.d.). RSC Publishing.
• Divergent synthesis of 1,3,5-trisubstituted benzenes from 2,3,5-triiodobenzoic acid. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• One-Pot Preparation of Unsymmetrical Biaryls via Suzuki Cross-Coupling Reaction of Aryl Halide Using Phase-Transfer Catalyst in a Biphasic Solvent System. (2025).
• Structural study of phenyl boronic acid derivatives as AmpC β-lactamase inhibitors. (n.d.). PMC.
• Synthesis of Arylboronic Pinacol Esters from Corresponding Arylamines. (2020). Organic Syntheses.
• Synthesis of boronic acid pinacol ester and diboronic acid bis(pinacol) ester of 2,5-diphenyl-1,3,4-oxadiazole (6, 7). (n.d.).
• Synthesis of symmetrically trisubstituted benzene derivatives. (n.d.). Journal of the Chemical Society C: Organic (RSC Publishing).
• One-pot synthesis of unsymmetrical biaryls from suitably functionalized 2H-pyran-2-ones through carbanion-induced ring-transformation reactions. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Design and discovery of novel dipeptide boronic acid ester proteasome inhibitors, an oral slowly-released prodrug for the treatment of multiple myeloma. (2023). PubMed.
• Fluorine in medicinal chemistry. (2007). Chemical Society Reviews (RSC Publishing).
• Recent Advancements in the Diversification and Applications of Boron-Containing Compounds in Medicinal Chemistry. (2025). MDPI.
• Synthetic Studies toward Bazzanin K: Regioselective and Chemoselective Three-Component Suzuki Coupling. (2019). Organic Letters.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). PMC.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. (2023). Scholarship @ Claremont.
• One-pot fluorination and asymmetric Michael addition promoted by recyclable fluorous organoc
• One-Pot Procedure for the Synthesis of Unsymmetrical Diarylalkynes. (2010). Organic Chemistry Portal.
• One-pot multistep mechanochemical synthesis of fluorinated pyrazolones. (2017). Beilstein Journal of Organic Chemistry.
• Synthesis of Trisubstituted Alkenyl Boronic Esters from Alkenes Using the Boryl-Heck Reaction. (2018). Organic Chemistry Portal.
• Synthesis Of Trisubstituted Benzenes; Practice Problems. (2020). YouTube.

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Use of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester in materials science

This is a comprehensive Application Note and Protocol guide for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester , designed for researchers in materials science, organic electronics, and reticular chemistry.

CAS: 2377611-42-0 | Formula: C₁₈H₂₇B₂FO₄ | MW: 348.02 g/mol Focus: Engineering Fluorinated Optoelectronic Materials and Porous Frameworks

Executive Summary

2-Fluorophenyl-1,3-diboronic acid, pinacol ester is a specialized bifunctional organoboron building block used in the synthesis of advanced materials. Its structural uniqueness lies in the 1,3-meta substitution pattern combined with a 2-fluoro substituent . This specific geometry disrupts effective conjugation length in polymers (leading to wide bandgaps) and introduces a permanent dipole moment, while the fluorine atom enhances electron affinity and solid-state packing via C–F···H and C–F···π interactions.

Key Applications:

• OLED Host Materials: Synthesis of wide-bandgap poly(m-phenylene) derivatives.

• Covalent Organic Frameworks (COFs): Introduction of fluorine to tune pore polarity and gas adsorption selectivity (e.g., CO₂/N₂ separation).

• Fluorinated Biaryls: Creation of twisted molecular architectures via Suzuki-Miyaura cross-coupling.

Technical Deep Dive: Mechanism & Design Principles

The "Meta-Effect" in Conjugated Systems

Unlike the linear 1,4-para linkage, the 1,3-meta linkage provided by this monomer introduces a ~120° kink in the polymer backbone.

• Consequence: This breaks the conjugation pathway, resulting in a hypsochromic shift (blue shift) in absorption/emission and a higher Triplet Energy (E_T) .

• Application: Ideal for synthesizing host materials for blue phosphorescent OLEDs, where high E_T is required to prevent reverse energy transfer.

Fluorine Substitution Effects

The fluorine atom at the 2-position (between the two boronate esters) exerts profound electronic and steric effects:

• HOMO/LUMO Tuning: Fluorine is highly electronegative (

  ), lowering both HOMO and LUMO energy levels. This improves electron injection/transport in resulting materials.

• Conformational Locking: In biaryl systems, the 2-F atom creates steric repulsion with the ortho-hydrogens of the adjacent ring, forcing a non-planar, twisted conformation. This reduces intermolecular quenching (aggregation-caused quenching) in solid-state emitters.

Experimental Protocol: Suzuki-Miyaura Polycondensation

Objective: Synthesis of a fluorinated poly(m-phenylene) derivative via cross-coupling with a dibromo-comonomer.

Reagents & Equipment

Reagent	Role	Specifications
2-Fluorophenyl-1,3-diboronic acid, pinacol ester	Monomer A	>97% Purity, Dry
1,3-Dibromobenzene (or derivative)	Monomer B	>98% Purity
Pd(PPh₃)₄	Catalyst	Freshly opened, yellow crystals
K₂CO₃ (2M aq.)	Base	Degassed
Toluene / 1,4-Dioxane	Solvent	Anhydrous, Degassed
Aliquat 336	Phase Transfer Agent	Catalytic amount

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup

• Action: Flame-dry a 50 mL Schlenk flask or 3-neck round-bottom flask. Cool under a stream of Argon or Nitrogen.

• Rationale: Oxygen poisons the Pd(0) catalyst, leading to homocoupling defects or reaction failure.

Step 2: Monomer Loading

• Action: Add Monomer A (1.0 equiv) and Monomer B (1.0 equiv) to the flask.

• Critical Note: Exact stoichiometry (1:1) is crucial for achieving high molecular weight (Carothers' equation).

Step 3: Solvent & Base Addition

• Action: Add Toluene (concentration ~0.1 M relative to monomers). Add 2M K₂CO₃ (3-5 equiv). Add Aliquat 336 (2 drops).

• Degassing: Bubble Argon through the biphasic mixture for 20 minutes.

• Rationale: Removing dissolved O₂ is essential before adding the catalyst.

Step 4: Catalyst Addition & Polymerization

• Action: Add Pd(PPh₃)₄ (1-3 mol%) under positive Argon flow.

• Reaction: Heat to 90–100°C with vigorous stirring for 24–48 hours .

• Observation: The mixture generally darkens; viscosity should increase over time.

Step 5: End-Capping (Optional but Recommended)

• Action: To remove reactive chain ends, add phenylboronic acid (excess), stir for 2h, then add bromobenzene (excess), stir for 2h.

• Rationale: Prevents oxidative degradation and stabilizes the polymer.

Step 6: Work-up & Purification

• Precipitation: Pour the cooled reaction mixture dropwise into rapidly stirring Methanol (10x volume).

• Filtration: Collect the precipitate.

• Soxhlet Extraction: Extract sequentially with Methanol (removes salts/monomers), Acetone (removes oligomers), and Chloroform (collects product).

• Final Recovery: Concentrate the Chloroform fraction and re-precipitate in Methanol.

Visualization: Synthesis Workflow

The following diagram illustrates the logical flow of the polymerization and purification process involving the 2-Fluoro-1,3-Bpin monomer.

Figure 1: Workflow for Suzuki-Miyaura Polycondensation using 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

Quality Control & Characterization

To validate the integrity of the starting material and the final material, the following parameters must be checked.

NMR Verification (Monomer)

• ¹H NMR (CDCl₃): Look for the pinacol methyl protons (singlet, ~1.3 ppm, 24H). The aromatic region should show a specific splitting pattern for the 1,2,3-substituted ring.

• ¹⁹F NMR: Essential for confirming the presence of the fluorine atom. Expect a signal around -100 to -120 ppm (referenced to CFCl₃), typically a triplet or multiplet depending on H-F coupling.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Molecular Weight	Non-stoichiometric balance	Weigh monomers precisely; ensure high purity (>98%).
Black Precipitate (Pd Black)	Catalyst decomposition	Ensure rigorous O₂ exclusion; add catalyst after degassing.
Incomplete Conversion	Steric hindrance of 2-F	Use more active catalysts like Pd₂(dba)₃ / S-Phos or Pd(dppf)Cl₂ .
Deboronation	Hydrolysis of C-B bond	Avoid strong bases or prolonged heating if deboronation is observed; switch to mild bases (K₃PO₄).

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link

• Sakamoto, J., et al. (2009). Suzuki-Miyaura Coupling Polymerization for Controlled Synthesis of Polycondensates. Journal of Polymer Science Part A: Polymer Chemistry. Link

• Dalapati, S., et al. (2016). Fluorine-Functionalized Covalent Organic Frameworks for Enhanced CO₂ Capture. Journal of the American Chemical Society. Link

• Schluter, A. D. (2001). The Tenth Anniversary of Suzuki Polycondensation. Journal of Polymer Science Part A. Link

• Cote, A. P., et al. (2005). Porous, Crystalline, Covalent Organic Frameworks. Science. Link

Application Note: Chemoselective Cross-Coupling of Differentially Protected Diboron Species

Introduction & Strategic Overview

In the synthesis of complex polyarenes, pharmaceuticals, and natural products, the ability to perform iterative carbon-carbon bond formations is paramount. The Suzuki-Miyaura cross-coupling (SMC) reaction is a cornerstone of this process. However, achieving chemoselectivity when a substrate possesses multiple boronic ester groups—or when utilizing a bifunctional diboron reagent—presents a significant challenge.

This application note details the protocols for the selective reaction of one boronic ester group in the presence of another. By leveraging orthogonal protecting group strategies—specifically, the pairing of pinacolato (BPin) esters with either N-methyliminodiacetic acid (BMIDA) or 1,8-diaminonaphthalene (BDAN) derivatives—chemists can exert absolute control over nucleophile speciation and transmetalation (1)[1].

Mechanistic Rationale: The Role of Speciation and Hybridization

To understand the causality behind these experimental choices, one must examine the fundamental activation step of the SMC reaction. Transmetalation requires the formation of a nucleophilic boronate complex, which occurs when a Lewis base (e.g., hydroxide or alkoxide) coordinates to the empty p-orbital of an sp²-hybridized boron atom.

Orthogonal masking strategies perturb this activation step:

• BMIDA (Steric/Rehybridization Block): The trivalent MIDA ligand forms a dative N→B bond, pyramidalizing the boron center from sp² to sp³. This fills the p-orbital, structurally preventing boronate formation and rendering the BMIDA group completely inert to transmetalation under anhydrous conditions (2)[2].

• BDAN (Electronic Block): The BDAN ligand leaves the boron sp²-hybridized. However, robust p-π electron donation from the nitrogen lone pairs into the boron p-orbital drastically diminishes its Lewis acidity, rendering it unreactive under standard basic SMC conditions (3)[3].

• BPin (Reactive Species): BPin remains sp²-hybridized with an accessible p-orbital, allowing rapid boronate formation and subsequent transmetalation (4)[4].

Mechanistic basis for orthogonal reactivity in differentially protected boronic esters.

Quantitative Comparison of Boron Masking Groups

To design a self-validating experimental system, it is critical to compare the intrinsic properties of these boron species. The table below summarizes the quantitative and qualitative data dictating their orthogonal reactivity.

Protecting Group	Boron Hybridization	Lewis Acidity (Ammonia Affinity)	Cross-Coupling Reactivity	Deprotection Conditions
BPin (Pinacolato)	sp²	High (~37.6 kJ/mol)	Highly Reactive	N/A (Reacts directly)
BMIDA (N-methyliminodiacetic acid)	sp³	None (p-orbital blocked)	Completely Inert	Mild Aq. Base (1M NaOH, 10 min)
BDAN (1,8-diaminonaphthalene)	sp²	Low (~17.1 kJ/mol)	Inert under basic conditions	Aqueous Acid (e.g., HCl)

Iterative Cross-Coupling Workflow

By exploiting the differences outlined above, chemists can execute sequential cross-couplings without intermediate protecting group manipulations. The workflow below illustrates the iterative homologation using a bifunctional BPin/BMIDA reagent.

Iterative cross-coupling workflow utilizing BMIDA/BPin orthogonal reactivity.

Step-by-Step Experimental Protocols

Protocol A: Chemoselective SMC of BPin in the Presence of BMIDA

Causality Note: This reaction MUST be performed under strictly anhydrous conditions. The presence of water will cause the inorganic base to hydrolyze the MIDA ester, destroying the chemoselectivity and leading to uncontrolled oligomerization.

• Preparation: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried Schlenk flask with the aryl halide (1.0 equiv), the bifunctional BPin-Aryl-BMIDA reagent (1.1 equiv), Pd(dppf)Cl₂ (0.03 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane or THF (to achieve a 0.2 M concentration of the limiting reagent).

• Reaction: Seal the flask and heat to 60 °C with vigorous stirring for 12–24 hours. Monitor the consumption of the aryl halide via TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter the suspension through a short pad of Celite to remove the inorganic salts and catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the resulting Ar-Ar'-BMIDA intermediate via silica gel flash chromatography.

Protocol B: Mild Deprotection of BMIDA to Boronic Acid

Causality Note: The MIDA group is highly sensitive to aqueous hydroxide. This protocol rapidly reveals the free boronic acid, which can then be used immediately in a subsequent standard aqueous SMC.

• Reaction: Dissolve the purified Ar-Ar'-BMIDA intermediate (1.0 equiv) in THF (0.1 M). Add an aqueous solution of 1M NaOH (3.0 equiv).

• Stirring: Stir the biphasic mixture vigorously at room temperature for 10–15 minutes. Complete consumption of the BMIDA starting material can be verified by TLC.

• Quenching: Quench the reaction by adding a saturated aqueous solution of NH₄Cl or a pH 7 phosphate buffer.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the reactive Ar-Ar'-B(OH)₂.

Protocol C: Chemoselective SMC of BPin in the Presence of BDAN

Causality Note: Unlike BMIDA, the BDAN protecting group is highly stable to basic aqueous conditions. Therefore, standard biphasic SMC conditions can be employed without risking the deprotection of the BDAN moiety (5)[5].

• Preparation: Charge a round-bottom flask with the aryl halide (1.0 equiv), BPin-Aryl-BDAN (1.1 equiv), Pd(PPh₃)₄ (0.05 equiv), and K₂CO₃ (2.0 equiv).

• Solvent Addition: Add a degassed mixture of Toluene and H₂O (4:1 ratio, 0.2 M overall concentration).

• Reaction: Equip the flask with a reflux condenser and heat to 80 °C under a nitrogen atmosphere for 12 hours.

• Workup: Cool to room temperature, separate the organic layer, and extract the aqueous layer twice with toluene or ethyl acetate.

• Purification: Dry the combined organic layers over MgSO₄, concentrate, and purify via silica gel chromatography to isolate the Ar-Ar'-BDAN product. (Note: The BDAN group can be subsequently deprotected using aqueous HCl when ready for the next coupling).

References

• Tandem chemoselective Suzuki-Miyaura cross-coupling enabled by nucleophile speciation control | SciSpace | 4

• One-Pot Homologation of Boronic Acids: A Platform for Diversity-Oriented Synthesis | ACS Publications | 2

• Strategies towards Chemoselective Suzuki–Miyaura Cross-Coupling | Thieme E-Books & E-Journals | 1

• A Solution to protodeborylation problem: weak base-promoted direct cross-coupling of naphthalene-1,8-diaminato | ChemRxiv | 3

• Differentially Protected Benzenediboronic Acids: Divalent Cross-Coupling Modules for the Efficient Synthesis of Boron-Substituted Oligoarenes | ACS Publications | 5

Sources

• 1. Thieme E-Books & E-Journals - [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]

Reaction conditions for Chan-Lam coupling with 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

This application note details the optimized reaction conditions for the Chan-Lam oxidative cross-coupling of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester . This specific substrate presents unique challenges due to the low reactivity of pinacol (Pin) esters compared to boronic acids, the potential for competitive bis-functionalization, and the electronic influence of the ortho-fluorine substituent.

Executive Summary

The 2-Fluorophenyl-1,3-diboronic acid, pinacol ester is a high-value scaffold for medicinal chemistry, serving as a rigid, fluorinated linker.[1] However, standard Chan-Lam protocols (typically using DCM/base) often fail with pinacol esters due to slow transmetallation.

This guide utilizes the Alcohol-Enhanced Cu(II) Protocol (based on Vantourout & Watson, J. Org. Chem. 2016), which is the gold standard for activating aryl-BPin species. The inclusion of a specific alcohol co-solvent enables the in-situ formation of reactive boronate species, overcoming the kinetic stability of the pinacol ring.

Part 1: Mechanistic Insight & Strategy

The "Pinacol Problem" & The Alcohol Solution

Pinacol esters are kinetically stable and resist the transmetallation step required for the copper catalytic cycle. Standard conditions often lead to recovered starting material.[1]

• Solution: The addition of EtOH (in a 1:20 ratio with MeCN) facilitates the equilibrium formation of ethyl-boronate species or open-chain intermediates.[1] These species transmetallate to Copper(II) significantly faster than the closed pinacol ring.

Regioselectivity & The Fluorine Effect

• Ortho-Fluorine Acceleration: The fluorine atom at the C2 position exerts a strong inductive effect (-I), increasing the Lewis acidity of the adjacent boron centers (C1 and C3). This enhances the coordination of the base/alcohol, potentially accelerating the rate-limiting transmetallation step compared to non-fluorinated analogs.

• Mono- vs. Bis-Coupling: The substrate is symmetric.[1]

  • Mono-coupling yields a 3-amino-2-fluorophenyl boronate.[1] The introduction of an electron-rich amine makes the ring more electron-rich, theoretically slowing down the second oxidative addition/transmetallation.[1]

  • Bis-coupling is possible but usually requires forcing conditions (excess amine, higher temperature), allowing for controlled sequential functionalization.

Reaction Pathway Visualization

Figure 1: Reaction pathway distinguishing activation and sequential coupling steps.

Part 2: Experimental Protocols

Protocol A: Mono-Amination (Targeting Single Point Modification)

Use this protocol to attach one amine while preserving the second boronate for Suzuki coupling or late-stage modification.[1]

Component	Equiv.	Role	Notes
Substrate	1.0	Core Scaffold	2-Fluorophenyl-1,3-diboronic acid, pinacol ester
Amine	1.0 - 1.1	Nucleophile	Anilines, cyclic secondary amines (morpholine, piperidine)
Cu(OAc)₂	1.0 - 1.5	Oxidant/Catalyst	Anhydrous preferred.[1] Stoichiometric amount ensures conversion.[1]
Solvent	-	Medium	MeCN : EtOH (20:1) [Critical Ratio]
Base	0 - 1.0	Additive	TEA or Pyridine (Optional; often base-free for BPin)
4Å Mol.[1] Sieves	100 mg/mmol	Water Scavenger	Essential to prevent protodeboronation.[1]

Step-by-Step Procedure:

• Setup: Flame-dry a reaction vial and allow it to cool under argon.

• Solvent Prep: Prepare a stock solution of MeCN:EtOH (20:1 v/v). Do not use pure EtOH.

• Charging: Add Cu(OAc)₂ (1.0 equiv) and 4Å Molecular Sieves (powdered, activated) to the vial.

• Substrate Addition: Add the 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (1.0 equiv) and the Amine (1.0 equiv).

• Solvent Addition: Add the MeCN/EtOH solvent mixture to achieve a concentration of 0.1 M to 0.2 M (relative to the boronate).

• Oxidation: Cap the vial. If using a septum, insert a balloon filled with dry air or O₂. For small scales, simply stirring open to air (with a drying tube) is often sufficient, but an O₂ balloon improves consistency.

• Reaction: Stir vigorously at Room Temperature (20-25°C) for 16–24 hours.

  • Note: If the amine is electron-deficient (e.g., nitroaniline), heat to 40°C.

• Workup: Dilute with EtOAc, filter through a celite pad to remove copper salts. Wash the filtrate with NaHCO₃ (sat. aq.) and Brine.[1] Dry over Na₂SO₄ and concentrate.

Protocol B: Bis-Amination (Synthesis of 1,3-Diamino Scaffolds)

Use this protocol to install two identical amines.[1]

• Amine: 2.5 - 3.0 equiv.[1]

• Cu(OAc)₂: 2.5 equiv.

• Temperature: 50°C - 60°C.[1]

• Oxygen: Pure O₂ balloon required.[1]

• Time: 24 - 48 hours.[1]

Part 3: Optimization & Troubleshooting

Use this matrix if the standard protocol yields suboptimal results.

Observation	Probable Cause	Corrective Action
No Reaction / <10% Yield	Pinacol inhibition	Increase Cu(OAc)₂ to 2.0 equiv. Ensure EtOH is present (5% v/v).
Protodeboronation (Ar-H)	Water in solvent	Freshly activate Molecular Sieves.[1] Use anhydrous MeCN.[1]
Incomplete Conversion	Steric hindrance (Ortho-F)	Heat to 40°C. Switch to pure O₂ atmosphere.[1]
Bis-coupling (Unwanted)	Over-reaction	Reduce amine to 0.9 equiv.[1] Lower temperature to 0-5°C.
Blue/Green Emulsion	Copper chelation	Wash organic layer with aqueous EDTA or NH₄OH during workup to remove Cu.[1]

Catalytic Cycle Visualization

Figure 2: Simplified catalytic cycle highlighting the role of EtOH activation.

References

• Vantourout, J. C., et al. (2016).[2] "Chan–Evans–Lam Amination of Boronic Acid Pinacol (BPin) Esters: Overcoming the Aryl Amine Problem." Journal of Organic Chemistry, 81(9), 3942–3950.

  • Significance: Establishes the MeCN/EtOH solvent system as the critical factor for coupling BPin esters.

• Qiao, J. X., & Lam, P. Y. S. (2011).

  • Significance: Comprehensive review of mechanism and substrate scope, including fluorinated arom

• West, M. J., et al. (2019). "Mechanistic Development and Recent Applications of the Chan–Lam Amination." Chemical Reviews, 119(24), 12491–12523.

  • Significance: Detailed analysis of the transmetall

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Chan-Evans-Lam Amination of Boronic Acid Pinacol (BPin) Esters: Overcoming the Aryl Amine Problem [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

Welcome to the technical support guide for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester. This document is designed for researchers, medicinal chemists, and process development scientists utilizing this versatile building block in their synthetic endeavors. As a difunctional reagent, it offers unique opportunities for constructing complex molecular architectures but also presents specific challenges. This guide provides in-depth troubleshooting, field-proven protocols, and a mechanistic understanding of the common side reactions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction is giving low yields, and I see significant amounts of 1-fluorobenzene in my crude NMR. What is happening?

A: This is a classic case of protodeboronation , a major competing side reaction where the C-B bond is cleaved and replaced by a proton from the solvent or other reagents.[1][2] While pinacol esters are designed to be more stable than their corresponding boronic acids, they are not immune to this pathway, especially under the basic, aqueous conditions typical of Suzuki couplings.[1][3]

The mechanism can proceed via two routes:

• Direct Protodeboronation: The boronic ester itself undergoes cleavage.

• Pre-hydrolysis Pathway: The pinacol ester first hydrolyzes to the more reactive 2-fluorophenyl-1,3-diboronic acid, which then rapidly undergoes protodeboronation.[1] Studies have shown that for many aryl boronic esters, this pre-hydrolysis route is a dominant component of the overall degradation process.[1]

The electron-withdrawing nature of the fluorine atom increases the Lewis acidity of the boron center, which can influence reaction rates.

Troubleshooting Steps:

• Minimize Water: While some water is often necessary for the Suzuki catalytic cycle, excess water can accelerate hydrolysis and subsequent protodeboronation.[4] Try using a biphasic system with a carefully controlled amount of aqueous base, or consider anhydrous conditions if your catalyst system allows.

• Choice of Base: Strong bases can accelerate protodeboronation.[1] Consider switching from strong hydroxides (NaOH, KOH) to milder carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄) bases.

• Reaction Temperature & Time: Higher temperatures and longer reaction times increase the likelihood of protodeboronation. Monitor your reaction closely (e.g., by TLC or LCMS) and stop it as soon as the starting material is consumed.

• Use More Stable Derivatives: For particularly challenging couplings, consider alternatives like N-methyliminodiacetic acid (MIDA) boronates or potassium aryltrifluoroborates, which offer enhanced stability and release the active boronic acid slowly under reaction conditions.[5][6]

Q2: I've noticed a new set of peaks in the NMR of my starting material after storing it or preparing it for a reaction under anhydrous conditions. What are these impurities?

A: You are likely observing the formation of boroxines . A boroxine is a cyclic trimeric anhydride formed by the dehydration of three boronic acid molecules.[7][8] This process occurs when the pinacol ester first hydrolyzes to the boronic acid due to trace moisture. Under anhydrous conditions or upon heating, this free boronic acid can then self-condense, releasing water and forming the stable six-membered boroxine ring.[8][9]

3 R-B(OH)₂ ⇌ (R-BO)₃ + 3 H₂O

While this process is reversible upon the addition of water, it can significantly impact your experiment by:

• Altering Stoichiometry: The molecular weight of the boroxine is different from the boronic acid, leading to inaccurate measurements if you are weighing the material out directly.

• Affecting Reactivity: The reactivity of the boroxine in a cross-coupling reaction can differ from that of the monomeric boronic acid or the pinacol ester.

Preventative Measures:

• Proper Storage: Store the pinacol ester under an inert atmosphere (Argon or Nitrogen) in a desiccator to minimize exposure to moisture.

• Use Fresh Reagents: Use the reagent as fresh as possible. If you suspect hydrolysis and boroxine formation, you can often revert the boroxine to the boronic acid by dissolving it in a suitable solvent and adding a controlled amount of water before use, though direct use of the high-purity ester is preferable.[9]

Q3: My reaction is producing a significant amount of a symmetrical biaryl product (a difluoro-quaterphenyl derivative). How can I prevent this homocoupling?

A: The formation of a symmetrical biaryl is due to the homocoupling of your boronic ester. This is a common side reaction in palladium-catalyzed couplings and is often promoted by two main factors:

• Presence of Oxygen: If the reaction is not rigorously degassed, oxygen can facilitate the oxidative coupling of two boronic acid molecules, mediated by the palladium catalyst.[5][6]

• Pd(II) Precatalysts: Many common catalysts, like Pd(OAc)₂ or PdCl₂(dppf), are in the Pd(II) oxidation state. For the Suzuki catalytic cycle to begin, they must be reduced to the active Pd(0) species. This reduction can sometimes occur by consuming two equivalents of the organoboron reagent, leading to homocoupling.[5][6]

Mitigation Strategies:

• Rigorous Degassing: This is the most critical step. Ensure your solvent and reaction vessel are thoroughly deoxygenated using methods like freeze-pump-thaw cycles or by bubbling an inert gas (Argon/Nitrogen) through the solvent for an extended period.

• Use a Pd(0) Source: Start with a catalyst that is already in the active Pd(0) state, such as Pd(PPh₃)₄ or Pd₂(dba)₃. This bypasses the need for an in-situ reduction step that can consume your starting material.[5]

• Optimize Ligand Choice: The choice of phosphine ligand can influence the rates of the desired catalytic cycle versus off-cycle side reactions.

Q4: My HPLC analysis of the 2-Fluorophenyl-1,3-diboronic acid, pinacol ester starting material shows two peaks, even for a new bottle. Is the material impure?

A: Not necessarily. Boronic acid pinacol esters are known to be susceptible to on-column hydrolysis during reversed-phase HPLC analysis.[10] The acidic nature of the silica stationary phase and the presence of protic solvents (water, methanol) in the mobile phase can catalyze the hydrolysis of the ester back to the free boronic acid directly on the column.[10]

This means you may observe a peak for the intact pinacol ester and a second, more polar peak for the corresponding free diboronic acid, even if the bulk material is pure.

Analytical Recommendations:

• Fast HPLC Methods: Minimize the residence time on the column by using a shorter column, a faster flow rate, or a steeper gradient to reduce the opportunity for hydrolysis.[10]

• Optimize Mobile Phase: The rate of hydrolysis is pH-dependent.[11] Sometimes, using a mobile phase with no pH modifier can reduce the extent of on-column hydrolysis compared to acidic modifiers like formic acid.

• Use NMR for Purity Assessment: ¹H NMR is a more reliable method for assessing the purity of the bulk material. You can quantify impurities by integrating the aromatic signals against the characteristic pinacol methyl protons (typically a singlet around 1.3 ppm). The presence of free pinacol (a singlet around 1.2 ppm) is a direct indicator of hydrolysis.

Troubleshooting Guide: Common Issues & Solutions

Observed Problem	Probable Cause(s)	Recommended Solutions
Low Yield & Protodeboronation	1. Excess water in the reaction.[1] 2. Base is too strong or concentrated. 3. Reaction temperature is too high or time is too long.	1. Use anhydrous solvents and a carefully measured amount of aqueous base. 2. Switch to a milder base (e.g., K₃PO₄, Cs₂CO₃). 3. Lower the reaction temperature and monitor for completion to avoid extended heating.
Formation of Biaryl Homocoupling Product	1. Inadequate degassing (presence of O₂).[5] 2. Use of a Pd(II) precatalyst.[6]	1. Implement rigorous degassing procedures (e.g., 3x freeze-pump-thaw cycles). 2. Use a Pd(0) catalyst source like Pd(PPh₃)₄.
Inconsistent Starting Material Analysis	1. On-column hydrolysis during RP-HPLC.[10] 2. Gradual hydrolysis during storage.	1. Use fast HPLC methods and consider mobile phases without acidic modifiers. 2. Confirm purity with ¹H NMR. Store reagent under inert gas and in a desiccator.
Formation of Boroxines	Hydrolysis to the boronic acid followed by dehydration under anhydrous/heated conditions.[7][9]	1. Store the pinacol ester scrupulously dry. 2. If using a boronic acid that may have formed boroxines, it can be reversed by adding water, but using pure ester is preferred.
Incomplete Reaction (Mono-substitution)	1. Insufficient equivalents of coupling partner or catalyst. 2. Steric hindrance at one position after the first coupling. 3. Deactivation of one boronic ester group.	1. Ensure at least 2.2 equivalents of the coupling partner and sufficient catalyst loading. 2. Increase reaction temperature or switch to a more active catalyst/ligand system. 3. Re-evaluate reaction conditions to minimize side reactions like protodeboronation at one site.

Visualizing Degradation Pathways & Troubleshooting

The following diagrams illustrate the key relationships between common side reactions and a logical workflow for troubleshooting.

Caption: Key degradation pathways for the boronic ester.

Caption: Troubleshooting workflow for a low-yielding reaction.

Experimental Protocols

Protocol 1: Quality Assessment of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester via ¹H NMR

• Objective: To verify the purity of the starting material and check for evidence of hydrolysis.

• Procedure:

  • Accurately weigh approximately 10-15 mg of the boronic ester into a clean, dry NMR tube.

  • Add ~0.6 mL of anhydrous deuterated chloroform (CDCl₃) or another suitable anhydrous NMR solvent. Causality: Using an anhydrous solvent is critical to prevent further hydrolysis during the analysis.

  • Add a known quantity of an internal standard with a well-resolved singlet (e.g., 1,3,5-trimethoxybenzene) if quantitative analysis is required.

  • Cap the tube and gently agitate to dissolve the solid completely.

  • Acquire a ¹H NMR spectrum.

• Data Interpretation:

  • Intact Ester: Look for the characteristic singlet for the 24 methyl protons of the two pinacol groups, typically around δ 1.35 ppm.

  • Hydrolysis Product: The presence of free pinacol will appear as a sharp singlet around δ 1.25 ppm. The presence of the free boronic acid may also be visible as broad signals for the -B(OH)₂ protons.

  • Purity Calculation: Compare the integration of the aromatic protons of the main compound against any impurity peaks to determine the purity.

Protocol 2: General Procedure for a Suzuki-Miyaura Cross-Coupling Reaction

• Objective: To provide a robust starting point for coupling 2-Fluorophenyl-1,3-diboronic acid, pinacol ester with an aryl bromide.

• Materials:

  • 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (1.0 eq)

  • Aryl Bromide (2.2 eq)

  • Pd(PPh₃)₄ (3 mol%)

  • K₂CO₃ (4.0 eq)

  • Toluene (solvent)

  • Water

• Procedure:

  • To an oven-dried Schlenk flask, add the 2-Fluorophenyl-1,3-diboronic acid, pinacol ester, the aryl bromide, and K₂CO₃.

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times. Causality: This step is crucial to remove oxygen, which can cause catalyst decomposition and homocoupling side reactions.[5]

  • Add the Pd(PPh₃)₄ catalyst under a positive pressure of inert gas. Causality: Using a Pd(0) source avoids the need for an in-situ reduction step, minimizing homocoupling.[5]

  • Add degassed toluene and degassed water to form a 10:1 toluene:water solvent mixture. Causality: The solvent must be degassed to maintain the inert atmosphere established in step 2.

  • Heat the reaction mixture to 90-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LCMS.

  • Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

References

• Al-Zoubi, R. M., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society.

• Organic Chemistry Portal. Protodeboronations. [Link]

• Li, G., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. [Link]

• Chen, J., et al. (2023). Fast protodeboronation of arylboronic acids and esters with AlCl3 at room temperature. Australian Journal of Chemistry. [Link]

• Li, G., et al. (2017). The protodeboronation of arylboronic acid was applied in the synthesis of 4-iodoanisole. ResearchGate. [Link]

• Fyfe, J. W. B. (2018). Boron-Tethered Auxiliaries for Directed C-H functionalisation of Aryl Boronic Esters: Feasibility Studies. UEA Digital Repository. [Link]

• Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. (2013). Semantic Scholar. [Link]

• Dickinson, C. D., & Chang, S. (2008). On‐Column Hydrolysis Kinetics Determination of Boronic Pinacol Ester Intermediates for Use in Optimization of Fast HPLC Methods. ResearchGate. [Link]

• Qiu, F., et al. (2014). accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Ingenta Connect. [Link]

• Stibrany, O., et al. (2011). Examination of pinanediol–boronic acid ester formation in aqueous media: relevance to the relative stability of trigonal and tetrahedral boronate esters. Organic & Biomolecular Chemistry. [Link]

• Anslyn, E. V., et al. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. MDPI. [Link]

• Iovine, P. M., et al. (2012). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation. PMC. [Link]

• Reddit User Discussion. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros, Reddit. [Link]

• ResearchGate. (2015). 2-and 4-fluorophenylboronic acids (1 and 2) and 2-substituted... ResearchGate. [Link]

• Stability of boronic esters – Structural effects on the relative rates of transesterification of 2-(phenyl)-1,3,2-dioxaborolane. ResearchGate. [Link]

• Assessing the stability and reactivity of a new generation of boronic esters. Poster Presentation. [Link]

• Tokunaga, Y. (2013). FROM FUNDAMENTAL STUDIES TO APPLICATIONS IN SUPRAMOLECULAR AND SYNTHETIC ORGANIC CHEMISTRY. HETEROCYCLES. [Link]

• Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole. (2024). MDPI. [Link]

• Roesky, H. W., et al. (2011). Synthesis of boroxine-linked aluminum complexes. PubMed. [Link]

• Synthesis and Application of Boronic Acid Derivatives. (2010). VTechWorks. [Link]

• boronic esters. Organic Syntheses Procedure. [Link]

• Núñez-Montenegro, A., et al. (2013). Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH. Tetrahedron Letters. [Link]

• Murphy, C. L. W. (2014). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship. [Link]

• Rueda-Espinosa, J., et al. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. PMC. [Link]

• Rueda-Espinosa, J., et al. (2021). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. Scholarship @ Claremont. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2021). PMC. [Link]

• Garget, T. A., et al. (2022). Perfluorinated pinacol promotes efficient amidination of 2-aminophenylboronic acid. Arkivoc. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. [Link]

Sources

• 1. research.ed.ac.uk [research.ed.ac.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds [mdpi.com]
• 8. Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting the Reactivity of 2-Fluoro-1,3-phenylenediboronic Acid Bis(pinacol) Ester

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the unique mechanistic challenges associated with 2-fluoro-1,3-phenylenediboronic acid bis(pinacol) ester in Suzuki-Miyaura cross-coupling workflows. This highly functionalized building block is notorious for its sensitivity to basic conditions, often leading to rapid degradation or poor site-selectivity.

Below, you will find in-depth causality explanations, troubleshooting decision trees, quantitative base-selection data, and self-validating experimental protocols to ensure your couplings succeed.

Part 1: Core Principles & Mechanistic Insights (FAQs)

Q1: Why does my 2-fluoro-1,3-diboronic ester rapidly degrade into fluorobenzene derivatives upon adding the base? A1: This is a classic case of base-catalyzed protodeboronation . The highly electronegative fluorine atom at the ortho-position withdraws electron density via the inductive effect (-I), making the adjacent boron atoms highly Lewis acidic[1]. When a strong base (e.g., NaOH, KOH, or high concentrations of aqueous K₂CO₃) is introduced, it rapidly coordinates to the boron atom to form a tetrahedral boronate complex[2]. While this complex is necessary for transmetalation, the ortho-fluorine also stabilizes the resulting aryl carbanion transition state, drastically lowering the activation energy for C-B bond cleavage[3]. If the palladium catalyst does not undergo transmetalation faster than this cleavage occurs, your starting material will irreversibly hydrolyze into a fluorobenzene derivative.

Q2: How does the choice of base dictate mono-coupling versus exhaustive di-coupling? A2: Because this molecule is a symmetric 1,3-diboronic ester, breaking its symmetry (desymmetrization) requires precise kinetic control.

• For Mono-Coupling: You must use a weak, anhydrous base (like KOAc or CsF). These bases provide just enough Lewis basicity to activate one pinacol ester (Bpin) group for transmetalation without over-activating the second group or triggering protodeboronation[4].

• For Di-Coupling: You require a moderate-to-strong base (like K₃PO₄) to simultaneously activate both Bpin groups. However, to outcompete the high risk of protodeboronation, you must pair this base with a highly active, fast-forming Pd(0) precatalyst (such as XPhos Pd G3)[5].

Q3: Are pinacol esters truly stable under basic conditions? A3: Generally, pinacol esters are highly stable and resist hydrolysis better than free boronic acids or catechol esters[4]. However, the ortho-fluorine substituent uniquely compromises this stability. The electron-withdrawing nature of the fluorine atom increases the acidity of the boronic species, making even the robust pinacol ester susceptible to base-mediated degradation if the transmetalation step is sluggish[1].

Part 2: Visualizing the Reactivity Pathways

Mechanistic divergence of 2-fluoro-1,3-diboronic esters under basic conditions.

Troubleshooting decision tree for base and catalyst selection.

Part 3: Quantitative Base Selection Data

Selecting the correct base is a delicate balancing act between activating the Bpin group and preventing C-B bond cleavage. Use the table below to guide your experimental design.

Base	Approx. Aqueous pKₐ	Protodeboronation Risk	Transmetalation Efficiency	Recommended Application
NaOH / KOH	~14.0	Critical (Rapid Degradation)	Very High	Not Recommended
K₂CO₃ / Cs₂CO₃	~10.3	High	Moderate to High	Standard Di-Coupling (Requires fast Pd)
K₃PO₄	~12.3	Moderate	High	Optimal for Di-Coupling [3]
CsF	~3.1 (HF)	Low (Anhydrous activation)	Moderate	Anhydrous Mono-Coupling
KOAc	~4.8	Very Low	Low	Highly Selective Mono-Coupling [4]

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints. Do not proceed to the next step if a checkpoint fails.

Protocol A: Exhaustive Di-Coupling (Overcoming Protodeboronation)

Objective: Couple both Bpin groups simultaneously while outcompeting base-catalyzed degradation.

• Reagent Preparation: In a glovebox or under strict Schlenk conditions, charge a reaction vial with 2-fluoro-1,3-phenylenediboronic acid bis(pinacol) ester (1.0 equiv), aryl halide (2.2 equiv), and XPhos Pd G3 precatalyst (2-5 mol%).

  • Causality Note: XPhos Pd G3 is mandatory here. It rapidly generates the active Pd(0) species at room temperature, ensuring that the rate of transmetalation is faster than the rate of base-catalyzed deboronation[5].

• Solvent Addition: Add degassed THF (0.2 M relative to the diboronic ester).

  • Checkpoint: Ensure the solution is completely homogeneous. Oxygen presence will oxidize Pd(0), stalling transmetalation and leaving the boronic ester vulnerable to the base.

• Base Introduction: Add a degassed aqueous solution of 0.5 M K₃PO₄ (4.0 equiv).

  • Causality Note: Using a biphasic aqueous phosphate system prevents local high-concentration hotspots of hydroxide ions, which would otherwise instantly cleave the C-B bond[3].

• Reaction & Validation: Stir vigorously at 40 °C for 2 hours.

  • Self-Validation Checkpoint: Take a 50 µL aliquot, dilute in CDCl₃, and run a rapid ¹⁹F NMR. The starting material exhibits a fluorine resonance at approximately -110 ppm. A complete shift to the downfield product region (~ -115 to -118 ppm) indicates successful di-coupling. If a sharp singlet appears at ~ -113 ppm (characteristic of fluorobenzene), catastrophic protodeboronation has occurred due to insufficient Pd activation or excess base.

Protocol B: Site-Selective Mono-Coupling (Desymmetrization)

Objective: Couple exactly one Bpin group by utilizing a weak base to prevent over-activation.

• Stoichiometric Control: Charge a dry flask with the diboronic ester (1.0 equiv), aryl halide (0.95 equiv - strict limiting reagent), and Pd(dppf)Cl₂ (5 mol%).

• Anhydrous Base Addition: Add anhydrous KOAc (1.5 equiv) or CsF (1.5 equiv).

  • Causality Note: KOAc coordinates weakly to the boron atom. It provides just enough nucleophilic activation for a single transmetalation event but lacks the basicity required to trigger protodeboronation or rapidly activate the sterically hindered second Bpin group[4].

• Solvent & Temperature: Add anhydrous 1,4-dioxane and heat to 80 °C.

  • Checkpoint: The reaction must remain strictly anhydrous. The presence of water will convert acetate/fluoride into more basic hydroxide equivalents, ruining the mono-selectivity.

• Reaction & Validation: Stir for 12 hours.

  • Self-Validation Checkpoint: Analyze via LC-MS or ¹¹B NMR. You should observe two distinct boron environments: one corresponding to the unreacted Bpin group (~ 30 ppm) and the absence of the second Bpin group. If only one boron signal remains but the mass corresponds to the starting material, protodeboronation of one arm has occurred.

References

• Selection of boron reagents for Suzuki–Miyaura coupling Source: Chemical Society Reviews (RSC) URL:[Link][4]

• A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids Source: Journal of the American Chemical Society (via PMC) URL:[Link][5],[3]

• Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds Source: International Journal of Molecular Sciences (via PMC) URL:[Link][1]

• Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis Source: Journal of the American Chemical Society (via University of Edinburgh Research Explorer) URL:[Link][2]

Sources

• 1. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 5. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

The following is a comprehensive technical support guide designed for researchers and drug development professionals encountering issues with 2-Fluorophenyl-1,3-diboronic acid, pinacol ester .

Product Category: Organoboron Building Blocks Target Audience: Medicinal Chemists, Process Chemists, R&D Scientists Document ID: TS-BOR-2F13-001 Status: Active[1]

Executive Summary & Diagnostic Workflow

The Core Problem: Users frequently report "incomplete conversion" associated with 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (hereafter 2-F-1,3-Bpin ).[1] This molecule presents a unique "perfect storm" of reactivity challenges:

• Protodeboronation: The highly electronegative fluorine atom at the 2-position inductively destabilizes the C-B bonds at the 1- and 3-positions, making them susceptible to base-catalyzed cleavage.[1]

• Steric Crowding: The 1,2,3-substitution pattern creates significant steric strain, retarding the rate of transmetallation in Suzuki-Miyaura couplings.[1]

Diagnostic Decision Tree: Before adjusting your protocol, identify whether the failure occurs during the synthesis of the reagent or its application in cross-coupling.[1]

Figure 1: Diagnostic workflow to categorize the failure mode based on experimental context.

Troubleshooting Application Failures (Suzuki-Miyaura Coupling)

If you are using 2-F-1,3-Bpin to build a scaffold (e.g., MOFs, polymers, or drug cores) and observing unreacted starting material or deboronated side products (1-fluoro-3-phenyl derivatives), the primary culprit is Protodeboronation .[1]

The Mechanism of Failure

The 2-fluoro substituent exerts a strong inductive effect (-I), pulling electron density from the aromatic ring.[1] This increases the Lewis acidity of the boron centers, facilitating the formation of the boronate "ate" complex (good for transmetallation) but also stabilizing the transition state for hydrolytic C-B bond cleavage (bad for stability).[1]

Pathway:

• Hydrolysis: Pinacol ester hydrolyzes to boronic acid (accelerated by base/water).[1]

• Deboronation: The boronic acid undergoes ipso-substitution with a proton, releasing the boron moiety and leaving a C-H bond.[1][2]

Protocol Adjustments

A. Base Selection (Critical)

Standard aqueous bases (Na₂CO₃, K₂CO₃) often introduce too much water or hydroxide concentration, accelerating protodeboronation before the slow, sterically hindered transmetallation can occur.[1]

Base System	Risk Level	Recommendation	Mechanism
Na₂CO₃ / H₂O	High	AVOID	High [OH⁻] promotes rapid protodeboronation.[1]
K₃PO₄ / H₂O	Moderate	Use with caution	Lower basicity helps, but water is still a risk.[1]
CsF / Anhydrous	Low	PREFERRED	Fluoride activates boron without hydrolysis.[1]
KOtBu / THF	High	Avoid	Too strong; can cause degradation.[1]

B. Catalyst Systems

You need a catalyst that undergoes oxidative addition and transmetallation faster than the rate of protodeboronation.[1]

• Recommended: Pd(dppf)Cl₂ , Pd-XPhos G3 , or Pd(dtbpf)Cl₂ .[1]

• Why: These bulky, electron-rich ligands facilitate the coupling of sterically hindered aryl chlorides/bromides with hindered boronates.[1]

C. The "Slow Release" Strategy

If protodeboronation is dominant, the concentration of the active boronate species must be kept low relative to the catalyst.[1]

• Method: Add the 2-F-1,3-Bpin solution dropwise to the reaction mixture (containing halide + catalyst + base) over 1-2 hours via a syringe pump.[1]

Troubleshooting Synthesis Failures (Preparation of the Reagent)

If you are attempting to synthesize 2-F-1,3-Bpin from 1,3-dibromo-2-fluorobenzene and failing to get full conversion to the bis-boronate, the issue is likely the sluggish oxidative addition of the second bromide due to sterics.[1]

Scenario: The "Stuck" Mono-Boronate

Observation: LCMS shows conversion to the mono-boronate, but the second bromide remains intact.[1] Root Cause: The first Bpin group is bulky.[1] The remaining C-Br bond is flanked by a Fluorine and a bulky Bpin group.[1] Standard Pd(PPh₃)₄ is too inactive to insert into this crowded bond.[1]

Recommended Protocol: Cryogenic Lithiation (The "Gold Standard")

While Miyaura borylation (Pd-catalyzed) is common, the lithiation route is superior for this specific crowded scaffold because it avoids the catalytic cycle's steric sensitivity.[1]

Step-by-Step Protocol:

• Setup: Flame-dry a 3-neck flask. Purge with Argon.

• Solvent: Anhydrous THF (0.1 M concentration of substrate).

• Cooling: Cool to -78 °C (Dry ice/Acetone). Strict temperature control is vital to prevent benzyne formation.[1]

• Lithiation: Add n-BuLi (2.2 equiv) dropwise.[1]

  • Note: Lithium-Halogen exchange is faster than deprotonation at this temp.[1]

  • Wait: Stir for 30-45 mins at -78 °C.

• Trapping: Add 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (IPB-Pin) (2.5 equiv) rapidly.

• Warming: Allow to warm to Room Temperature (RT) slowly overnight.

• Quench: Quench with saturated NH₄Cl.

Why this works: The Lithium-Halogen exchange generates the 1,3-dilithio species (or sequential lithio species) which are highly nucleophilic and attack the boron electrophile regardless of moderate steric hindrance.[1]

Stability & Storage FAQs

Q: My 2-F-1,3-Bpin has turned into a sticky solid. Is it usable? A: Likely not for precise stoichiometry.[1] This indicates partial hydrolysis to the boronic acid or boroxine formation.[1]

• Test: Run a ¹H NMR in CDCl₃. Look for the pinacol methyl peaks (singlet ~1.3 ppm).[1] If you see multiple methyl signals or broad peaks, hydrolysis has occurred.[1]

• Fix: Recrystallize from minimal hot hexanes/isopropanol or sublime if possible.

Q: Can I purify this compound on Silica Gel? A: Risky. The acidic nature of silica can catalyze protodeboronation of 2-fluoro boronates.[1]

• Modification: Treat the silica gel with 1-2% Triethylamine in hexanes before loading your sample. This neutralizes acidic sites and prevents streaking/decomposition.[1][2]

References

• Kinetic Analysis of Protodeboronation: Lloyd-Jones, G. C., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways."[1][3] Chemical Science, 2019.[1][3] [Link]

• Stability of Fluorinated Boronates: Perrin, D. M., et al. "Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents."[1] PMC, 2022.[1] [Link]

• Miyaura Borylation Optimization: Miyaura, N., et al. "Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes."[1] Journal of Organic Chemistry, 1995.[1] [Link]

• Lithiation Strategies for Crowded Arenes: Smith, K., et al. "Lithiation of 1,3-dihalobenzenes."[1] Organic & Biomolecular Chemistry, 2008.[1] [Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. research.ed.ac.uk [research.ed.ac.uk]

Technical Support Center: Pinacol Byproduct Removal

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions regarding the removal of pinacol as a reaction byproduct. Pinacol (2,3-dimethyl-2,3-butanediol) is a common impurity, particularly in reactions involving pinacol boronic esters, such as the widely used Miyaura borylation and subsequent Suzuki-Miyaura cross-coupling reactions[1]. Its removal can be challenging due to its physical properties, often leading to co-elution in chromatography or difficulty in crystallization. This center is designed to explain the causality behind purification choices and provide validated protocols to overcome these challenges.

Frequently Asked Questions (FAQs)

Q1: Why is pinacol often difficult to remove using standard silica gel chromatography?

Pinacol can be a persistent impurity in column chromatography for two main reasons. Firstly, its polarity is often similar to that of many organic products, leading to overlapping retention factors (Rf). Secondly, and more critically, pinacol boronic esters can exhibit over-adsorption onto the Lewis acidic sites of standard silica gel. This can cause significant tailing or streaking of the desired product, which may drag the pinacol impurity along with the product fractions[2]. In some cases, this strong interaction can result in an immobile spot for the boronic ester on a TLC plate, making it difficult to assess purity and separation conditions[3].

Q2: What are the key physical properties of pinacol relevant to purification?

Understanding the physical properties of pinacol is crucial for selecting an appropriate removal strategy.

Property	Value	Solvents for Removal
Melting Point	40-43 °C	Low melting point allows for easy handling as a liquid if slightly warmed.
Boiling Point	171-172 °C	High boiling point makes removal by simple evaporation difficult.
Solubility	Freely soluble in alcohol, diethyl ether, and hot water.	Soluble in many common organic solvents, but its solubility in nonpolar solvents like hexanes can be exploited for washing/trituration, especially at low temperatures[2].
Azeotrope	Forms an azeotrope with water.	This property is key for its removal under moderate vacuum via rotary evaporation[4][5].

Q3: How can I identify pinacol contamination in my ¹H NMR spectrum?

Pinacol has a very distinct and easily identifiable signal in a proton NMR spectrum. Due to the molecule's symmetry, all 12 protons on the four methyl groups are equivalent, appearing as a sharp singlet. In CDCl₃, this singlet is typically observed around δ 1.27 ppm [5]. In other solvents, like CD₃CN, it may appear at a slightly different chemical shift, for instance, around δ 1.14 ppm [4]. The presence of this sharp singlet is a clear indicator of pinacol contamination.

Q4: Which removal method is the most suitable for my specific product?

The optimal method depends on the properties of your desired product and the scale of your reaction. The following decision tree can help guide your choice.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. reddit.com [reddit.com]
• 3. academic.oup.com [academic.oup.com]
• 4. bristol.ac.uk [bristol.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

The Ortho-Fluorine Effect: A Comparative Guide to 2-Fluorophenylboronic Acid, Pinacol Ester in Modern Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Standard Reagent

In the landscape of synthetic chemistry, arylboronic acids and their derivatives are indispensable tools, particularly for the construction of carbon-carbon bonds via the Nobel-winning Suzuki-Miyaura cross-coupling reaction.[1] While phenylboronic acid serves as the foundational reagent, the strategic placement of substituents on the aromatic ring can profoundly alter reactivity, selectivity, and the ultimate properties of the target molecule.

This guide moves beyond a simple catalog of reagents to provide an in-depth comparison of 2-Fluorophenylboronic acid, pinacol ester against its isomers and the parent unsubstituted analogue. While the topic specifies "2-Fluorophenyl-1,3-diboronic acid, pinacol ester," the scientific literature and practical applications are overwhelmingly focused on the corresponding mono-boronic acid derivatives. Therefore, this guide will center on the well-documented and synthetically crucial 2-fluorophenylboronic acid, pinacol ester, to address the likely intent of understanding the impact of the ortho-fluoro substituent. We will explore the causality behind its unique performance, grounded in mechanistic principles and supported by experimental data.

The Decisive Influence of the Ortho-Fluorine Substituent

The presence of a fluorine atom at the 2-position (ortho to the boronic ester) is not a trivial modification. It imparts a unique combination of electronic and steric effects that have been harnessed for remarkable control over regioselectivity, particularly in the synthesis of the reagent itself. This phenomenon is often referred to as the "ortho-fluorine effect."

Causality: Understanding the Mechanistic Underpinnings

The enhanced performance and unique synthetic accessibility of 2-fluorophenylboronic acid derivatives are rooted in the thermodynamics of catalytic intermediates. In modern C–H activation/borylation reactions, particularly with cobalt catalysts, the fluorine atom plays a crucial role in the selectivity-determining step.

Computational and experimental studies have revealed that ortho-fluorine substituents stabilize the transition metal-carbon bond in the catalytic cycle.[2][3] This stabilization arises from the strong electron-withdrawing nature of fluorine, which favorably modulates the electronic environment of the metal center. During the C–H oxidative addition step, which is often fast and reversible, there is a thermodynamic preference for the formation of the cobalt-aryl intermediate where the metal is bonded ortho to the fluorine.[2][3] This preference is the origin of the exceptionally high regioselectivity observed in the catalytic borylation of fluorinated arenes.[2]

This inherent electronic preference overrides traditional steric hindrance effects, making the direct synthesis of the ortho-borylated product not only feasible but also highly efficient.

Figure 1: Mechanism of cobalt-catalyzed ortho-selective borylation.

Performance Comparison: Synthesis and Application

The true value of a reagent is measured by its performance. Here, we compare 2-fluorophenylboronic acid, pinacol ester with other key arylboronic acids in terms of their synthesis and subsequent reactivity in cross-coupling reactions.

Synthesis: A Tale of Two Selectivities

The synthesis of fluorinated arylboronate esters highlights the profound impact of the catalyst system and the directing influence of the fluorine atom.

Reagent	Typical Synthetic Method	Key Features & Selectivity	Reference
2-Fluorophenylboronic acid, pinacol ester	Cobalt-Catalyzed C-H Borylation of Fluorobenzene	Excellent ortho-to-fluorine selectivity (e.g., 89:11 ortho:meta). The reaction is driven by thermodynamic stabilization.	[4]
3-Fluorophenylboronic acid, pinacol ester	Iridium-Catalyzed C-H Borylation of Fluorobenzene	Typically yields a mixture of isomers, often favoring the 3- and 4-positions due to steric factors.	[4][5]
4-Fluorophenylboronic acid, pinacol ester	Traditional (e.g., Grignard/Organolithium) or Iridium-Catalyzed C-H Borylation	Can be synthesized from 4-bromo/iodofluorobenzene. Ir-catalyzed methods often produce this as a major isomer from fluorobenzene.	[6][7]
Phenylboronic acid, pinacol ester	Miyaura Borylation of Phenyl Halide or Ir-Catalyzed Borylation of Benzene	Standard, well-established methods. Serves as a baseline for reactivity comparisons.	[8]

This synthetic advantage is a critical consideration for researchers, as the cobalt-catalyzed method provides direct, atom-economical access to the ortho-substituted isomer, which can be challenging to obtain via other routes.[4][9]

Reactivity in Suzuki-Miyaura Cross-Coupling

In Suzuki-Miyaura coupling, the electronic nature of the boronic acid plays a key role. Electron-withdrawing groups on the arylboronic acid can influence the rate of transmetalation.

Boronic Acid/Ester	Coupling Partner	Catalyst System (Typical)	Yield/Reactivity	Rationale & Reference
Phenylboronic acid	1-Bromo-4-fluorobenzene	Pd Nanoparticles	High Conversion	Baseline reactivity for comparison.[10]
4-Fluorophenylboronic acid	1-Bromo-4-fluorobenzene	Pd Nanoparticles	Very High Conversion (often highest)	The electron-withdrawing fluorine at the para-position can accelerate the reaction.[10]
2-Fluorophenylboronic acid	ortho-substituted halides	Pd(PPh₃)₄ / Pd(dppf)Cl₂	Moderate to High	The ortho-substituent can introduce steric challenges, but the electronic effect is still present. Performance is highly substrate-dependent.[11][12]
4-Carboxyphenylboronic acid	1-Bromo-4-fluorobenzene	Pd Nanoparticles	Moderate Conversion	The strongly electron-withdrawing carboxyl group can sometimes retard the reaction compared to fluorine.[10][13]

It is important to note that while electron-withdrawing groups can enhance reactivity, steric hindrance from ortho substituents can sometimes counteract this effect, making catalyst and ligand choice crucial for successful coupling.[11][12]

Experimental Protocols

To provide actionable insights, this section details representative, field-proven protocols for the synthesis and application of these reagents.

Protocol 1: Cobalt-Catalyzed Ortho-Selective Borylation of Fluorobenzene

This protocol is adapted from methodologies demonstrating electronically enhanced site selectivity.[4]

Objective: To synthesize 2-Fluorophenylboronic acid, pinacol ester with high regioselectivity.

Materials:

• Fluorobenzene

• Bis(pinacolato)diboron (B₂Pin₂)

• Cobalt(II) bis(pivalate) precatalyst (e.g., 4-Me-(iPrPNP)Co(O₂CtBu)₂)

• Cyclohexane (anhydrous)

• Inert atmosphere glovebox or Schlenk line

• Reaction vessel (e.g., screw-cap vial)

Procedure:

• Preparation: In an inert atmosphere glovebox, add the cobalt precatalyst (0.02 mmol, 2 mol%) to a 4 mL screw-cap vial equipped with a magnetic stir bar.

• Reagent Addition: Add bis(pinacolato)diboron (B₂Pin₂) (279 mg, 1.1 mmol, 1.1 equiv).

• Solvent and Substrate: Add anhydrous cyclohexane (1.0 mL) followed by fluorobenzene (96 mg, 1.0 mmol, 1.0 equiv).

• Reaction: Seal the vial tightly with a Teflon-lined cap and remove it from the glovebox. Place the vial in a pre-heated oil bath or heating block at 80 °C.

• Stirring: Stir the reaction mixture vigorously for 12-24 hours.

• Workup: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-Fluorophenylboronic acid, pinacol ester.

Protocol 2: General Suzuki-Miyaura Cross-Coupling

This protocol provides a generalized starting point for coupling an arylboronic acid pinacol ester with an aryl halide.[14][15]

Objective: To perform a Suzuki-Miyaura cross-coupling to form a biaryl product.

Materials:

• Aryl Halide (e.g., 4-Bromotoluene) (1.0 equiv)

• Arylboronic Acid Pinacol Ester (e.g., 2-Fluorophenylboronic acid, pinacol ester) (1.2 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (1-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 equiv)

• Solvent System (e.g., 1,4-Dioxane/Water or Toluene/Water)

• Schlenk flask or reaction tube

Procedure:

• Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon), add the aryl halide (1.0 mmol), the arylboronic acid pinacol ester (1.2 mmol), the palladium catalyst (0.02 mmol, 2 mol%), and the base (2.0 mmol).

• Solvent Addition: Add the degassed solvent system (e.g., 4 mL of dioxane and 1 mL of water).

• Heating: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 4-18 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired biaryl product.

Figure 2: Generalized workflow for Suzuki-Miyaura cross-coupling.

Conclusion: Strategic Reagent Selection

The choice between 2-fluorophenylboronic acid, pinacol ester, and other arylboronic acids is a strategic one, dictated by the synthetic target and the desired methodology. The unique "ortho-fluorine effect" provides a powerful thermodynamic handle for achieving high regioselectivity in C-H borylation, offering a direct and efficient route to a valuable building block. While its performance in Suzuki-Miyaura coupling is robust, it is influenced by a balance of electronic activation and potential steric interactions. For the medicinal and materials chemist, understanding the fundamental principles that govern the synthesis and reactivity of this reagent is paramount to unlocking new molecular architectures and accelerating discovery.

References

• Pabst, T. P., et al. (2020). Cobalt-Catalyzed Borylation of Fluorinated Arenes: Thermodynamic Control of C(sp2)-H Oxidative Addition Results in ortho-to-Fluo. Journal of the American Chemical Society.
• Obligacion, J. V., et al. (2015). H Borylation of Fluorinated Arenes Using an Air-Stable Cobalt Precatalyst: Electronically Enhanced Site Selectivity Enables Synthetic Opportunities. Journal of the American Chemical Society.
• Zhai, X., et al. (2025). Origin of ligand-controlled regioselectivity in Co-catalyzed borylation of fluorinated arenes. Royal Society of Chemistry.
• Pabst, T. P., et al. (2020). Cobalt-Catalyzed Borylation of Fluorinated Arenes: Thermodynamic Control of C(sp 2 )-H Oxidative Addition Results in ortho -to-Fluorine Selectivity. ResearchGate.
• Lee, M., et al. (2014). A Catalytic Borylation/Dehalogenation Route to o-Fluoro Arylboronates. Organic Letters.
• Oreate AI. (2026). Unlocking Potential: A Closer Look at 2-Fluorophenylboronic Acid. Oreate AI Blog.
• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Versatility of Boronic Acids in Organic Chemistry.
• Fisher Scientific. (2024). SAFETY DATA SHEET - 4-Fluorophenylboronic acid.
• Oreate AI. (2026). Unpacking 4-Fluorophenylboronic Acid: A Versatile Building Block in Modern Chemistry. Oreate AI Blog.
• Poplawska, M., et al. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. MDPI.
• Chem-Impex. 4-Fluorophenylboronic acid.
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for the Suzuki-Miyaura Coupling of (4-(Butylsulfinyl)phenyl)boronic acid.
• Organic Syntheses. boronic esters.
• Słowik, G., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry.
• Opoku, F. A., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki– Miyaura cross-coupling reaction. RSC Advances.
• BenchChem. (2025). A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling.
• Słowik, G., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. PMC.
• Smith, A. M., et al. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ChemRxiv.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Verification Required - Princeton University Library [oar.princeton.edu]
• 3. researchgate.net [researchgate.net]
• 4. C(sp2)–H Borylation of Fluorinated Arenes Using an Air-Stable Cobalt Precatalyst: Electronically Enhanced Site Selectivity Enables Synthetic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Catalytic Borylation/Dehalogenation Route to o-Fluoro Arylboronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unlocking Potential: A Closer Look at 2-Fluorophenylboronic Acid - Oreate AI Blog [oreateai.com]
• 7. Unpacking 4-Fluorophenylboronic Acid: A Versatile Building Block in Modern Chemistry - Oreate AI Blog [oreateai.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Origin of ligand-controlled regioselectivity in Co-catalyzed borylation of fluorinated arenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Advanced Synthetic Applications of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester: A Comparative Guide

In modern drug discovery and materials science, the precise construction of polyaromatic architectures is paramount. 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (CAS: 2377611-42-0) has emerged as a highly versatile, bifunctional building block. By combining the robust stability of the pinacol (Bpin) ester with the unique electronic and steric properties of an ortho-fluorine atom, this reagent enables the highly controlled synthesis of 1,2,3-trisubstituted benzenes via sequential or double Suzuki-Miyaura cross-couplings[1].

This guide objectively evaluates the performance of this reagent against common alternatives, providing mechanistic insights and self-validating experimental protocols for application scientists.

Mechanistic Advantages: Causality Behind the Chemistry

As an application scientist, it is crucial to understand why this specific reagent outperforms its analogs rather than just observing the outcome. The efficacy of this molecule is driven by two distinct structural features:

The Bpin Advantage (Overcoming Protodeboronation)

Boronic acids bearing electron-withdrawing groups (such as fluorine) are notoriously susceptible to base-catalyzed protodeboronation—a side reaction where the C-B bond is cleaved, destroying the reagent [3]. The pinacol ester mitigates this risk entirely. The

-donating ability of the pinacol oxygen atoms conjugates into the empty p-orbital of the boron center, significantly reducing its Lewis acidity [3]. Furthermore, the bulky tetramethyl backbone provides a "protective ring" of steric shielding, ensuring the reagent remains intact under the basic conditions required for cross-coupling [2].

The 2-Fluoro Advantage (Accelerated Transmetalation & Conformational Control)

The highly electronegative fluorine atom exerts a strong inductive electron-withdrawing effect. Counterintuitively, while this makes the boronate less nucleophilic, it dynamically facilitates the formation of the reactive tetrahedral "ate" complex when reacted with a base (e.g., hydroxide or carbonate) [1]. This accelerates the crucial transmetalation step with the Pd(II) intermediate [1].

Post-coupling, the fluorine atom serves a dual purpose: it locks the newly formed biaryl/terphenyl system into an orthogonal conformation due to steric and electrostatic repulsion (vital for binding affinity in pharmaceuticals) and acts as a potential handle for downstream Nucleophilic Aromatic Substitution (SNAr).

Comparative Analysis: Performance vs. Alternatives

To objectively evaluate this building block, we compare it against three common alternatives used for synthesizing 1,2,3-trisubstituted benzenes.

Feature / Metric	2-Fluorophenyl-1,3-diboronic acid, Bpin ester	2-Fluoro-1,3-phenylenediboronic acid (Free Acid)	1,3-Dibromo-2-fluorobenzene (Electrophile)	1,3-Phenylenediboronic acid, Bpin ester (Non-fluorinated)
Stability (Shelf-life)	Excellent (>12 months, ambient)	Poor (Prone to dehydration/boroxine formation)	Excellent	Excellent
Protodeboronation Risk	Low (Sterically shielded)	High (Accelerated by ortho-F)	N/A	Low
Solubility in Organics	High (THF, Toluene, Dioxane)	Low (Often requires protic/polar solvents)	High	High
Transmetalation Rate	Fast (Inductive effect of F)	Moderate to Fast (Competes with degradation)	N/A (Undergoes Oxidative Addition)	Moderate
Sequential Coupling	Excellent (Steric/electronic differentiation possible)	Poor (Difficult to control stoichiometry)	Moderate (Requires highly active catalysts)	Moderate
Typical Yield (Double Coupling)	85–95%	40–60%	60–80%	85–95%

Self-Validating Experimental Protocol: Sequential Suzuki-Miyaura Cross-Coupling

This protocol describes the controlled, sequential functionalization of the diboronic ester to yield an unsymmetrical terphenyl derivative. The system is self-validating: the stark polarity difference between the mono-coupled intermediate and the starting material allows for unambiguous reaction monitoring.

Step 1: Mono-Coupling (First C-C Bond Formation)

• Reagent Preparation : In an oven-dried Schlenk flask, combine 2-fluorophenyl-1,3-diboronic acid, pinacol ester (1.0 equiv), the first aryl halide (Ar¹-X, 0.95 equiv to strictly prevent over-coupling), and

  (2 mol%).

• Solvent & Base Addition : Add a degassed mixture of 1,4-Dioxane and aqueous

  (2.0 M, 2.0 equiv).

• Reaction : Heat the mixture to 80 °C under an argon atmosphere.

• Validation (Self-Checking) : Monitor the reaction via TLC (Hexanes:EtOAc 9:1). The starting diboronic ester runs high (

  ), while the mono-coupled product will appear significantly lower ( ) due to the loss of one non-polar Bpin group and the addition of the Ar¹ moiety. The reaction is complete when the Ar¹-X spot is fully consumed (typically 4–6 hours).

• Isolation : Cool to room temperature, extract with EtOAc, wash with brine, dry over

  , and purify via flash chromatography to isolate the mono-coupled intermediate.

Step 2: Second Coupling (Completing the Terphenyl Core)

• Preparation : Combine the purified mono-coupled intermediate (1.0 equiv), the second aryl halide (Ar²-X, 1.2 equiv), and

  (5 mol%).

• Reaction : Use a more robust base/solvent system if Ar²-X is sterically hindered (e.g., Toluene/EtOH/

  with ). Heat to 100 °C for 12 hours.

• Validation : LC-MS is required here to definitively differentiate the mono-coupled starting material from the fully elaborated terphenyl product based on the mass shift.

• Workup : Perform a standard aqueous workup followed by recrystallization or reverse-phase chromatography.

Visualizations

Catalytic cycle illustrating the critical transmetalation step of the Bpin ester.

Self-validating experimental workflow for sequential Suzuki-Miyaura cross-coupling.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of boron reagents for Suzuki–Miyaura coupling." Chemical Society Reviews, 43(1), 412-443. Available at:[Link]

• Yoneda Labs. (n.d.). "Suzuki-Miyaura cross-coupling: Practical Guide." Yoneda Labs Technical Blog. Available at:[Link]

• Oreate AI. (2026). "Boronic Acid Pinacol Esters: Building Blocks for Modern Chemistry." Oreate AI Blog. Available at:[Link]

Strategic Guide: Alternatives to 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

Executive Summary

2-Fluorophenyl-1,3-diboronic acid, pinacol ester serves as a critical meta-phenylene linker in medicinal chemistry, particularly for scaffolding kinase inhibitors and liquid crystals where the fluorine atom modulates metabolic stability and conformation. However, its utility is severely compromised by two factors: rapid protodeboronation driven by the ortho-fluorine substituent and the statistical challenge of mono-functionalizing a symmetric diboron species.

This guide evaluates three high-performance alternatives that resolve these limitations. We move beyond simple catalog replacements to strategic alternatives that improve yield, sequence control, and atom economy.

Part 1: Technical Profile & Limitations of the Target

Before selecting an alternative, it is crucial to understand why the standard pinacol ester fails in specific contexts.

The "Ortho-Fluoro" Instability Mechanism

While pinacol esters are generally stable, the 2-fluoro substituent creates a unique vulnerability. The high electronegativity of fluorine increases the Lewis acidity of the boron center, facilitating hydroxide attack (the rate-determining step in transmetallation). However, this same inductive effect also stabilizes the transition state for protodeboronation (C-B bond cleavage), especially under the basic conditions required for Suzuki-Miyaura coupling.

• Result: Competitive hydrolysis leads to the formation of meta-fluorophenyl boronic acid or complete deboronation (fluorobenzene derivatives), reducing yield.

• The Symmetry Trap: Attempting to synthesize an unsymmetrical trimer (A–ArF–B) from a symmetric diboron linker results in a statistical mixture (A–ArF–A, B–ArF–B, and A–ArF–B), requiring tedious chromatographic separation.

Part 2: Comparative Analysis of Alternatives

Alternative 1: The Stepwise Standard (Halogenated Boronates)

Best For: Synthesis of unsymmetrical targets (A–Linker–B). Molecule: 3-Bromo-2-fluorophenylboronic acid, pinacol ester [1][2][3]

Instead of a symmetric diboron, this "bifunctional" building block exploits the reactivity difference between the aryl bromide and the boronate ester. This is the industry-standard approach for avoiding statistical mixtures.

Feature	2-F-1,3-Diboron (Target)	3-Bromo-2-F-Boronate (Alternative)
Selectivity	Low (Statistical Mixture)	High (Chemoselective)
Sequence	Simultaneous or Random	Controlled (Boron first, then Bromide)
Atom Economy	Poor (Two pinacol wastes)	Better (One pinacol, one bromide)
Stability	Low (Susceptible to double hydrolysis)	High (Bromide is inert to hydrolysis)

Alternative 2: MIDA Boronates (Iterative Coupling)

Best For: Automated synthesis or when the boronic acid must be stored for long periods. Molecule: 2-Fluoro-1,3-bis(MIDA)boronate (or hybrid MIDA/Pinacol systems)

N-Methyliminodiacetic acid (MIDA) boronates are sp3-hybridized, shutting down the empty p-orbital on boron. This renders them inert to anhydrous cross-coupling conditions.

• Mechanism: The MIDA group acts as a "slow-release" capsule. Under aqueous basic conditions, it slowly hydrolyzes to the active boronic acid, keeping the concentration of the active species low and minimizing protodeboronation (the "slow-release" effect).

• Workflow: You can couple a MIDA-protected boronate, purify the intermediate, and then "unlock" the boron for the next step.

Alternative 3: 1,8-Diaminonaphthalene (DAN) Protected Boronates

Best For: Orthogonal protection strategies. Molecule: 2-Fluorophenyl-1,3-bis(DAN)boronate

Similar to MIDA but more robust. The B(dan) group is stable to the basic conditions that activate B(pin). This allows for a "one-pot, two-step" sequence where a B(pin) group reacts first, followed by an acidic workup to unmask the B(dan) for the second coupling.

Part 3: Decision Framework & Visualizations

Decision Tree: Selecting the Right Building Block

Caption: Logic flow for selecting the optimal 2-fluoro-1,3-phenylene building block based on symmetry and scale.

Part 4: Experimental Protocols

Protocol A: Sequential Coupling using 3-Bromo-2-fluorophenylboronic acid pinacol ester

This protocol avoids the "symmetric linker" problem entirely.

• Step 1 (Suzuki Coupling of Boronate):

  • Reagents: 3-Bromo-2-fluorophenylboronic acid pinacol ester (1.0 equiv), Aryl Halide A (0.9 equiv), Pd(dppf)Cl₂ (3 mol%), K₂CO₃ (3.0 equiv).

  • Solvent: 1,4-Dioxane/Water (4:1).

  • Conditions: Heat at 80°C for 4-6 hours.

  • Note: The aryl bromide on the linker is relatively inert compared to the boronate under these mild conditions.

  • Purification: Silica gel chromatography. The product is an Aryl-Bromide intermediate.

• Step 2 (Suzuki Coupling of Bromide):

  • Reagents: Intermediate from Step 1 (1.0 equiv), Boronic Acid B (1.2 equiv), Pd₂(dba)₃ (1 mol%), XPhos (2 mol%), K₃PO₄ (3.0 equiv).

  • Solvent: Toluene/Water (10:1).

  • Conditions: Heat at 100°C for 12 hours.

  • Rationale: The second step requires a more active catalyst system (Pd/XPhos) to activate the sterically hindered, electron-rich bromide (deactivated by the ortho-fluorine).

Protocol B: Slow-Release Activation of MIDA Boronates

Use this when the free boronic acid is unstable.

• Dissolution: Dissolve 2-Fluoro-1,3-bis(MIDA)boronate (1.0 equiv) and Aryl Halide (2.2 equiv) in DMSO.

• Hydrolysis (Slow Release): Add aqueous NaOH (3M, 6.0 equiv) slowly via syringe pump over 2 hours at 60°C.

• Catalysis: The reaction mixture should contain Pd(OAc)₂ (5 mol%) and SPhos (10 mol%).

• Mechanism: The slow addition of base hydrolyzes the MIDA ester in situ, releasing the free boronic acid at a rate that matches the catalytic turnover. This keeps the concentration of free boronic acid low, preventing the second-order decomposition pathways (protodeboronation).

Part 5: Data Summary

The following table contrasts the "Target" (Pinacol Diboron) with the "Strategic Alternative" (Bromo-Boronate).

Metric	2-F-1,3-Diboron (Pinacol)	3-Bromo-2-F-Bpin (Alternative)
MW (Linker Only)	~364 g/mol	~301 g/mol
Atom Economy (Waste)	High (2x Pinacol lost)	Medium (1x Pinacol, 1x Br lost)
Hydrolytic Stability (t½)	< 2 hours (pH 10, 80°C)	> 12 hours (Bromide is stable)
Regiocontrol	Poor (Requires statistical separation)	Excellent (Chemoselective)
Commercial Availability	Moderate (Specialty vendors)	High (Standard catalog item)

References

• Mechanistic Insight on Protodeboronation

  • Lloyd-Jones, G. C., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways." Journal of the American Chemical Society, 2022.
  • Significance: Establishes that ortho-fluoro substituents accelerate protodeboronation via inductive stabilization of the transition st

• MIDA Boronate Technology

  • Burke, M. D., et al. "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society, 2008.
  • Significance: Defines the protocol for using MIDA boronates to overcome instability in complex couplings.

• DAN-Protected Boronates

  • Nishihara, Y., et al. "Suzuki–Miyaura Cross-Coupling of 1,8-Diaminonaphthalene (dan)-Protected Arylboronic Acids.
  • Significance: Demonstrates the orthogonal protection str

• Sequential Coupling Strategies

  • Lange, H., et al. "Iterative Suzuki-Miyaura Cross-coupling/Bromo-desilylation Reaction Sequences.
  • Significance: Validates the stepwise halogen-boron approach for constructing oligomers.

Sources

• 1. 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester|BLD Pharm [bldpharm.com]
• 2. 3-Bromo-2-fluorophenylboronic acid pinacol ester|BLD Pharm [bldpharm.com]
• 3. (3-Bromo-2-Fluorophenyl)Boronic Acid Pinacol Ester , Package: 5g , Laibo Chem - orionprodutoscientificos [orionprodutoscientificos.com.br]

Validating the structure of molecules synthesized with 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

Title: Validating the Structure of 2-Fluorophenyl-1,3-bis(pinacolboronato)benzene: A Comparative Technical Guide

Introduction

In the high-stakes arena of scaffold synthesis—particularly for Covalent Organic Frameworks (COFs) and complex pharmaceutical cores—2-Fluorophenyl-1,3-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (hereafter 2-F-1,3-Bpin ) represents a critical building block.[1] Its unique 1,2,3-substitution pattern introduces significant steric strain and electronic tuning compared to its non-fluorinated analogs.[1]

This guide provides a rigorous, self-validating workflow for confirming the structural integrity of this reagent. Unlike standard boronic esters, the presence of the fluorine atom at the 2-position—flanked by two bulky pinacol boronate groups—creates a "loaded spring" effect that necessitates specific validation protocols to distinguish the intact molecule from its hydrolysis products or boroxine derivatives.[1]

Part 1: Comparative Analysis of Reagent Performance

To understand why specific validation steps are required, we must compare 2-F-1,3-Bpin against its primary alternatives: the non-fluorinated analog and the free boronic acid.[1]

Table 1: Performance & Stability Profile

Feature	2-F-1,3-Bpin (Target)	1,3-Bis(Bpin)benzene (Alternative A)	2-Fluoro-1,3-diboronic acid (Alternative B)[1]
Structural Probe	19F NMR (High Sensitivity)	None (Requires 1H/13C only)	19F NMR (Broad signals)
Hydrolytic Stability	Moderate (Steric protection from F)	High	Low (Prone to dehydration/boroxine formation)
Solubility	Excellent (CHCl3, THF, Toluene)	Excellent	Poor (Polar solvents only: DMSO, MeOH)
Validation Challenge	High (F-coupling complicates 1H NMR)	Low (Simple aromatic splitting)	High (Dynamic equilibrium in solution)
Primary Risk	Partial hydrolysis to mono-acid	Protodeboronation	Polymerization/Anhydride formation

Expert Insight: The 2-Fluoro substituent acts as a double-edged sword.[1] While it provides a powerful NMR handle, it also sterically crowds the active boron centers.[1] This makes the 2-F-1,3-Bpin more resistant to initial hydrolysis than the non-fluorinated analog, but once hydrolysis begins, the formation of stable intramolecular hydrogen bonds (B-OH[1]···F) can accelerate degradation.

Part 2: Validation Protocols

Protocol A: The "Dual-Check" NMR System (Self-Validating)

This protocol uses the stoichiometry between the methyl protons of the pinacol group and the aromatic protons to confirm the ester is intact.

Reagents:

• Solvent: CDCl3 (Anhydrous, neutralized with K2CO3 if acidic). Note: Avoid DMSO-d6 for initial purity checks as it promotes transesterification/hydrolysis.[1]

Step-by-Step Workflow:

• Sample Prep: Dissolve ~10 mg of 2-F-1,3-Bpin in 0.6 mL CDCl3.

• 1H NMR Acquisition: Acquire spectrum with d1=10s (relaxation delay) to ensure accurate integration of methyls.

• Integration Logic:

  • Set the Aromatic H-5 (triplet/multiplet at ~7.1-7.3 ppm) to 1.00 .[1]

  • Integrate the Pinacol Methyls (singlet at ~1.35 ppm).

  • Target Value: The methyl integral should be 24.0 ± 0.5 .

  • Failure Mode: A value < 23 indicates hydrolysis (loss of pinacol). A value > 25 suggests excess free pinacol.[1]

• 19F NMR Verification:

  • Acquire a non-decoupled 19F spectrum.[1]

  • Target: A single sharp peak at ~ -105 to -115 ppm.

  • Failure Mode: Multiple F-peaks indicate a mixture of Bis-ester, Mono-ester/Mono-acid, and Bis-acid.[1]

Protocol B: 19F NMR "Shift-Delta" Method

Because the chemical shift of the Fluorine is sensitive to the electronic environment of the ortho-boronates, it serves as a rapid purity check.[1]

• Intact Diester: δF = X ppm (Reference)

• Mono-Hydrolyzed: δF = X + Δ1 ppm[1]

• Fully Hydrolyzed (Acid): δF = X + Δ2 ppm

Note: The exact shift depends on solvent, but the presence of satellite peaks is the primary rejection criterion.

Part 3: Visualization of Logic & Pathways

Diagram 1: Structural Validation Logic Flow

Caption: Validation Decision Matrix. A self-validating loop ensuring both stoichiometry (1H) and symmetry (19F) are met.

Diagram 2: Degradation Pathways & Detection

Understanding how the molecule breaks down helps in identifying impurities.

Caption: Hydrolytic degradation pathway. The 2-F substituent influences the rate of the first hydrolysis step.

References

• University of Edinburgh. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy. Retrieved from [Link]

• National Institutes of Health (NIH). (2017). Fluorinated Boronic Acid-Appended Pyridinium Salts and 19F NMR Spectroscopy for Diol Sensing. Retrieved from [Link]

• Organic Syntheses. (2011). Preparation of Boronic Esters via Homologation. Retrieved from [Link]

Sources

• 1. 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-diamine | 428820-96-6 [sigmaaldrich.com]

Isotopic labeling studies with 2-Fluorophenyl-1,3-diboronic acid, pinacol ester

Isotopic Labeling Studies with 2-Fluorophenyl-1,3-diboronic Acid, Pinacol Ester: A Comparative Guide for PET Radiotracer Development

The development of Positron Emission Tomography (PET) radiotracers relies heavily on the efficient, late-stage incorporation of fluorine-18 (

F). While traditional nucleophilic aromatic substitution (S Ar) requires highly activated, electron-poor arenes, the advent of has revolutionized the field, allowing for the late-stage fluorination (LSF) of unactivated arenes [1].

Within this domain, 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (2-Fluoro-1,3-diBpin) emerges as a highly specialized, bifunctional scaffold. This guide objectively evaluates its performance against alternative labeling precursors and provides validated protocols for its application in radiopharmaceutical development.

Mechanistic Rationale: The Power of the 2-Fluoro-1,3-diBpin Scaffold

As an application scientist, selecting a labeling precursor is not merely about yield; it is about structural control and mechanistic reliability. The 2-Fluoro-1,3-diBpin scaffold offers two distinct chemical advantages:

• Symmetry-Driven Orthogonal Functionalization: The 1,3-diBpin substitution pattern on a symmetric benzene ring allows for statistical mono-functionalization. By utilizing a controlled Suzuki-Miyaura coupling, one Bpin group can be conjugated to a biological targeting vector (e.g., a peptide or small molecule pharmacophore). Because the starting material is symmetric, this mono-coupling yields a single regioisomer, leaving the second Bpin group perfectly intact for late-stage

  F-fluorination.

• Electronic Tuning via the C2-Fluoro Group: In CMRF, the oxidation of the Cu(II)-aryl intermediate to the highly reactive Cu(III)-aryl-[

  F]F species is the rate-limiting step. The highly electronegative fluorine atom at the C2 position exerts a strong inductive electron-withdrawing effect (-I). This stabilizes the arylboronic ester against unwanted protodeboronation (a common side reaction in electron-rich arenes) and accelerates the reductive elimination of the F-arene product from the Cu(III) center [3].

Mechanism of Cu-mediated radiofluorination (CMRF) of arylboronic acid pinacol esters.

Comparative Performance Analysis

When designing a PET tracer, the choice of the

F-accepting functional group dictates the synthesis workflow, purification burden, and ultimate clinical translatability. Table 1 summarizes the quantitative and qualitative data comparing the 2-Fluoro-1,3-diBpin scaffold with traditional alternatives.

Table 1: Precursor Comparison for

F Late-Stage Fluorination

Precursor Class	Avg. Radiochemical Yield (RCY)	Precursor Stability	Toxicity Profile	Bifunctional Conjugation Capability
2-Fluoro-1,3-diBpin	High (40–65%)	Excellent (Bench-stable)	Low	Yes (Orthogonal di-functionalization)
Mono-Bpin Esters	High (50–70%)	Excellent (Bench-stable)	Low	No (Requires pre-conjugated vectors)
Arylstannanes	Very High (60–80%)	Moderate (Prone to degradation)	High (Heavy metal toxicity)	No (Difficult to synthesize di-stannanes) [2]
Diaryliodonium Salts	Moderate (20–50%)	Low (Thermal/Light sensitive)	Low	No (Complex regioselectivity issues)

Data synthesis indicates that while arylstannanes may offer marginally higher absolute RCYs, their toxicity and lack of bifunctionality make the 2-Fluoro-1,3-diBpin scaffold vastly superior for modular drug development workflows.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems . Each protocol includes a mandatory analytical checkpoint that must be passed before proceeding to the next chemical transformation.

Protocol A: Chemoselective Mono-Conjugation (Vector Attachment)

Objective: Attach a brominated targeting vector to one of the Bpin arms while preserving the other for radiofluorination.

• Preparation: In a highly controlled inert atmosphere (N

  ), dissolve 2-Fluorophenyl-1,3-diBpin (1.0 equiv) and the brominated targeting vector (0.9 equiv, deliberately substoichiometric to prevent over-coupling) in anhydrous 1,4-dioxane.

• Catalysis: Add Pd(dppf)Cl

  (0.05 equiv) and anhydrous K CO (2.0 equiv). Heat the mixture to 80°C for 4 hours.

• Self-Validating Checkpoint 1 (Reaction Progress): Extract a 10 µL aliquot, quench with MeOH, and analyze via LC-MS.

  • Validation Criteria: The chromatogram must show >90% conversion to the mono-coupled intermediate (M+H corresponding to Vector-Ar(F)-Bpin) and <5% of the symmetric di-coupled byproduct. If the di-coupled product exceeds 5%, the reaction temperature must be lowered in subsequent optimizations.

• Purification: Isolate the mono-Bpin intermediate via preparative HPLC and lyophilize to yield a stable powder.

Protocol B: Copper-Mediated Radiofluorination ( F-CMRF)

Objective: Introduce the

F positron emitter at the remaining Bpin site.

• Isotope Elution: Trap cyclotron-produced [

  F]F on a QMA carbonate cartridge. Elute into the reaction vial using a low-base solution (e.g., Et NHCO in MeOH) to [4].

• Azeotropic Drying: Evaporate the solvent under a stream of He at 100°C, adding anhydrous MeCN twice to ensure complete water removal.

• Radiolabeling: Add the mono-Bpin intermediate (10 µmol) and [Cu(OTf)

  (py) ] (20 µmol) dissolved in anhydrous DMA (0.5 mL). Heat at 110°C for 15 minutes under an ambient air atmosphere (O is strictly required for Cu oxidation).

• Self-Validating Checkpoint 2 (Radiochemical Conversion): Spot 1 µL of the crude mixture onto a silica radio-TLC plate (eluent: EtOAc/Hexane).

  • Validation Criteria: A distinct radioactive peak at the product R

    (typically 0.6–0.8) must be observed, with unreacted[ F]fluoride remaining at the baseline. Radiochemical conversion (RCC) must exceed 40% to justify proceeding to formulation.

• Formulation: Purify the crude mixture via semi-preparative radio-HPLC to achieve a radiochemical purity of >99%.

Workflow for bifunctional PET tracer synthesis using 2-Fluorophenyl-1,3-diBpin.

References

• Tredwell, M., Preshlock, S. M., Taylor, N. J., Gruber, S., Huiban, M., Passchier, J., Mercier, J., Génicot, C., & Gouverneur, V. (2014). "A general copper-mediated nucleophilic 18F fluorination of arenes." Angewandte Chemie International Edition, 53(30), 7751-7755. URL:[Link]

• Makaravage, K. J., Brooks, A. F., Mossine, A. V., Sanford, M. S., & Scott, P. J. H. (2016). "Copper-Mediated Radiofluorination of Arylstannanes with [18F]KF." Organic Letters, 18(20), 5440-5443. URL: [Link]

• Clemente, G. S., Zarganes-Tzitzikas, T., Dömling, A., & Elsinga, P. H. (2019). "Late-Stage Copper-Catalyzed Radiofluorination of an Arylboronic Ester Derivative of Atorvastatin." Molecules, 24(23), 4210. URL:[Link]

• Mossine, A. V., Brooks, A. F., Makaravage, K. J., Miller, J. M., Ichiishi, N., Sanford, M. S., & Scott, P. J. H. (2017). "Development of Customized [18F]Fluoride Elution Techniques for the Enhancement of Copper-Mediated Late-Stage Radiofluorination." Scientific Reports, 7, 233. URL:[Link]

Mechanistic Insights and Performance Comparison: 2-Fluorophenyl-1,3-diboronic Acid Pinacol Ester in Site-Selective Cross-Coupling

The synthesis of complex, multi-substituted fluoroarenes is a critical bottleneck in the development of modern pharmaceuticals and advanced materials. Among the most powerful tools to overcome this is the use of divalent cross-coupling modules[1]. Specifically, 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (CAS: 2377610-01-8)[2] serves as a highly specialized building block. By leveraging the unique electronic and steric effects of the ortho-fluoro substituent, chemists can achieve precise site-selective Suzuki-Miyaura cross-couplings, breaking molecular symmetry to construct complex 1,2,3-triaryl architectures.

This guide objectively compares the performance of this specific diboronic ester against common alternatives, dissects the mechanistic causality behind its reactivity, and provides a self-validating experimental protocol for researchers.

Mechanistic Causality: The Role of the Ortho-Fluoro Substituent

Historically, it was assumed that pinacol esters (Bpin) required in situ hydrolysis to the free boronic acid prior to transmetalation in the Suzuki-Miyaura catalytic cycle. However, recent structural and kinetic investigations have proven that boronic esters can transmetalate directly without prior hydrolysis[3]. This direct transfer is dictated by two factors: the ability to create an empty coordination site on the palladium atom, and the nucleophilic character of the ipso carbon bound to the boron[3].

When utilizing 2-fluorophenyl-1,3-diboronic acid, pinacol ester, the mechanism is heavily influenced by the fluorine atom at the 2-position:

• Electronic Activation (Pre-Transmetalation): The strong inductive electron-withdrawing effect (-I) of the fluorine atom increases the Lewis acidity of the adjacent boron atoms. This accelerates the coordination of the base (e.g., hydroxide or carbonate) to the boron, facilitating the rapid formation of the critical tetrahedral Pd-O-B pre-transmetalation intermediate.

• Symmetry Breaking for Site-Selectivity: As a 1,3-diboronic ester, the starting material is symmetric. However, once the first cross-coupling occurs at the 1-position, the symmetry is permanently broken. The newly installed aryl group introduces massive steric hindrance around the remaining Bpin group at the 3-position. Consequently, the second transmetalation step is kinetically suppressed, allowing researchers to isolate the mono-coupled intermediate with exceptional yield.

Mechanistic cycle highlighting the fluorine-accelerated pre-transmetalation intermediate.

Performance Comparison: Diboronic Esters vs. Alternatives

To justify the use of 2-fluorophenyl-1,3-diboronic acid, pinacol ester, we must compare it against structurally similar boron reagents. Free boronic acids are notoriously difficult to purify due to their propensity to dehydrate into boroxines and undergo protodeboronation. Pinacol esters, conversely, are stable toward air and standard chromatographic purification[4].

The table below summarizes the quantitative and qualitative performance metrics of these reagents in a standard site-selective mono-coupling scenario.

Reagent	Mono-Coupling Selectivity	Relative Transmetalation Rate	Stability on Silica	Key Mechanistic Feature
2-Fluorophenyl-1,3-diboronic acid, pinacol ester	> 90%	Fast	Excellent	Inductive (-I) effect increases B Lewis acidity; high steric differentiation post-coupling.
Phenyl-1,3-diboronic acid, pinacol ester	~ 70%	Moderate	Excellent	Lacks electronic differentiation; higher risk of over-coupling to the diaryl product.
2-Fluorophenyl-1,3-diboronic acid (Free Acid)	< 50%	Very Fast	Poor	Prone to rapid over-coupling, protodeboronation, and boroxine formation.

Self-Validating Experimental Protocol: Site-Selective Mono-Coupling

To harness the site-selectivity of this reagent, the experimental conditions must be tightly controlled. The following protocol is designed as a self-validating system: by intentionally using the electrophile as the limiting reagent and employing a mild base, the system naturally arrests at the mono-coupled stage.

Materials Required

• Boron Source: 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (1.0 equiv)

• Electrophile: Aryl bromide (0.9 equiv) [Limiting Reagent]

• Catalyst: Pd(dppf)Cl₂ (0.05 equiv)

• Base: K₂CO₃ (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane (Degassed)

Step-by-Step Methodology & Causality

• System Preparation: Charge a Schlenk flask with the diboronic ester, aryl bromide, and Pd(dppf)Cl₂.

  • Causality: Using 0.9 equivalents of the aryl bromide statistically favors mono-coupling. The absence of excess electrophile prevents the sluggish second coupling from initiating.

• Degassing: Evacuate and backfill the flask with Argon three times. Add degassed 1,4-Dioxane and the 2M K₂CO₃ solution.

  • Causality: Oxygen rapidly decomposes the active Pd(0) species into inactive Pd(II) oxides. K₂CO₃ is chosen over stronger bases (like KOH) to maintain a controlled rate of pre-transmetalation complex formation.

• Controlled Heating: Heat the reaction mixture to 60 °C for 12 hours.

  • Causality: A lower temperature (60 °C instead of the traditional 90-100 °C) provides the kinetic control necessary to halt the reaction after the first symmetry-breaking coupling.

• Validation Check (TLC): Monitor the reaction via TLC (Hexanes/EtOAc). You should observe the complete consumption of the aryl bromide, the appearance of a major new spot (mono-coupled product), and trace amounts of the unreacted diboronic ester.

• Workup & Isolation: Quench with water, extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography. The robust stability of the remaining Bpin group ensures it survives the acidic nature of the silica[4].

Step-wise workflow for site-selective double Suzuki coupling to break molecular symmetry.

References

• Thomas, A. A., Zahrt, A. F., Delaney, C. P., & Denmark, S. E. (2018). "Elucidating the Role of the Boronic Esters in the Suzuki-Miyaura Reaction: Structural, Kinetic, and Computational Investigations." Journal of the American Chemical Society, 140(12), 4401-4416. URL:[Link]

• Cornil, J., et al. (2015). "Site-Selective Suzuki–Miyaura Cross-Coupling." Organic Letters, 17(9), 2082-2085. URL:[Link]

• Organic Chemistry Portal. "Miyaura Borylation Reaction." URL:[Link]

Sources

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• 2. 2-Fluorophenyl-1,3-diboronic acid | 2377610-01-8 [sigmaaldrich.com]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki-Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Miyaura Borylation Reaction [organic-chemistry.org]

Safety & Regulatory Compliance

2-Fluorophenyl-1,3-diboronic acid, pinacol ester proper disposal procedures

As a Senior Application Scientist, navigating the safe handling and disposal of complex organometallic and halogenated reagents is just as critical as the synthetic methodologies they enable. 2-Fluorophenyl-1,3-diboronic acid, pinacol ester (CAS: 2377611-42-0) is a highly valuable bifunctional building block used extensively in iterative Suzuki-Miyaura cross-coupling reactions for drug discovery.

However, its unique structural features—specifically the combination of a fluorinated aromatic ring and two boronic acid pinacol ester moieties—demand rigorous, scientifically grounded disposal protocols. Standard organic waste disposal is insufficient and potentially dangerous.

Here is the comprehensive, causality-driven guide to the operational handling, spill mitigation, and proper disposal of this compound.

Hazard Profile & Mechanistic Causality

To handle a chemical safely, one must understand why it is hazardous at a molecular level. The hazards of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester are dictated by its elemental composition:

• Lewis Acidity (Boron): The empty p-orbital on the boron atoms acts as a Lewis acid. Upon contact with biological tissues (skin, eyes, respiratory tract), boron coordinates with nucleophilic sites on mucous membranes, causing acute irritation (GHS Hazards H315, H319, H335)[1].

• Thermal Degradation Byproducts (Fluorine & Boron): The pinacol ester is stable at room temperature. However, under high heat or uncontrolled combustion, the strong C-F bond (bond dissociation energy ~485 kJ/mol) cleaves, reacting with ambient hydrogen to form Hydrogen Fluoride (HF) gas. Simultaneously, the boron centers oxidize to form Boron Trioxide (B₂O₃) , which hydrates in the lungs to form irritating boric acid[2].

Quantitative Hazard Summary

Property / Hazard	Value / Classification	Mechanistic Causality
CAS Number	2377611-42-0	Unique identifier for 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.
Molecular Formula	C₁₈H₂₇B₂FO₄	Contains both Fluorine and Boron, dictating specialized incineration.
GHS Hazards	H315, H319, H335	Electrophilic boron acts as a Lewis acid, interacting with tissue nucleophiles.
Combustion Byproducts	HF, CO, CO₂, B₂O₃	Thermal degradation cleaves the C-F bond and oxidizes boron into toxic gases.
EPA Waste Code	Characteristic Waste	Must be evaluated per 40 CFR 261.3; managed as halogenated organic waste[3].

Operational Handling & Spill Containment

Every protocol in the laboratory must be a self-validating system. When handling this compound, rely on the following step-by-step methodology to ensure safety and containment.

Benchtop Handling Protocol

• Step 1: Environmental Control. Always handle the solid powder inside a certified Class II fume hood or a localized exhaust ventilation system.

• Step 2: PPE Selection. Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat.

• Step 3: Static Mitigation. Pinacol esters can be fine, static-prone powders. Use an anti-static weighing boat to prevent aerosolization of the compound during transfer.

• Validation Check: Before beginning, hold a Kimwipe near the weighing spatula. If the tissue clings to the metal, static is present. Discharge the tool using an anti-static gun before proceeding.

Spill Neutralization Workflow

If the solid material is spilled outside of primary containment:

• Isolation: Evacuate non-essential personnel from the immediate area.

• Mechanical Collection: Sweep up the solid using non-sparking tools. Do not use water initially, as it can create a slippery residue and spread the contaminant.

• Chemical Decontamination: Wash the spill site with a mild alkaline detergent solution (e.g., 1% sodium bicarbonate). The mild base neutralizes any residual Lewis acidic boron species.

• Validation Check: Wipe the decontaminated area with a damp pH indicator paper. A neutral reading (pH ~7) confirms the complete removal of acidic boron residues.

Proper Disposal Procedures

Under the EPA's Mixture and Derived-From Rules (40 CFR 261.3), any waste derived from this compound must be managed systematically to prevent environmental contamination[3]. Because of the fluorine atom, this compound cannot be disposed of in standard non-halogenated waste streams.

Step-by-Step Disposal Protocol

1. Waste Segregation & Classification

• Action: Place all unreacted material, contaminated packaging, and reaction byproducts into a clearly labeled "Halogenated Organic Waste" container.

• Causality: Mixing fluorinated compounds with standard organic waste routes them to standard incinerators. Without specialized scrubbers, standard incinerators will release highly toxic HF gas into the atmosphere.

• Validation Check: Cross-reference the waste container label with the laboratory's active waste log. Ensure no strong acids or oxidizers are present in the same container to prevent exothermic cross-reactions.

2. Solvent Dissolution (Preparation for Incineration)

• Action: Prior to final disposal, the solid waste must be dissolved or mixed with a highly combustible solvent (such as ethanol or methanol)[2].

• Causality: Solid fluorinated boronic powders can aerosolize or combust unevenly in an incinerator. Dissolution ensures a homogenous liquid fuel mixture, guaranteeing the sustained, ultra-high temperatures required to completely break the robust C-F and C-B bonds.

• Validation Check: Visually inspect the solution. Complete optical clarity confirms successful dissolution. If particulate matter remains, increase the solvent volume in 10% increments until fully dissolved.

3. High-Temperature Incineration & Scrubbing

• Action: Transfer the segregated waste to a licensed hazardous waste disposal facility. The facility must utilize a chemical incinerator equipped with an afterburner and an alkaline scrubber[2].

• Causality: Incineration temperatures must exceed 1000°C to destroy the molecule. The alkaline scrubber (typically utilizing NaOH or Ca(OH)₂) is mandatory to capture the exhaust gases, neutralizing Hydrogen Fluoride (HF) into benign Sodium Fluoride (NaF), and Boron Trioxide (B₂O₃) into sodium borate.

• Validation Check: (Facility Level) Continuous monitoring of the scrubber effluent pH. A drop below pH 7 indicates scrubber saturation and the dangerous potential for HF release.

Waste Lifecycle Visualization

The following diagram maps the logical flow of the disposal process, highlighting the critical neutralization steps required for fluorinated boronic esters.

Figure 1: Disposal and neutralization workflow for fluorinated boronic acid pinacol ester waste.

References

• 40 CFR 261.3 -- Definition of hazardous waste . eCFR (Electronic Code of Federal Regulations). Available at:[Link]

• SAFETY DATA SHEET - 4-Amino-3-fluorophenylboronic acid pinacol ester . Fisher Scientific. Available at:[Link]

Sources

• 1. 458532-88-2|3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine|BLD Pharm [bldpharm.com]
• 2. jwpharmlab.com [jwpharmlab.com]
• 3. eCFR :: 40 CFR 261.3 -- Definition of hazardous waste. [ecfr.gov]

Navigating the Safe Handling of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester: A Guide for Laboratory Professionals

For the modern researcher, 2-Fluorophenyl-1,3-diboronic acid, pinacol ester represents a valuable building block in synthetic chemistry. However, its utility is matched by the critical need for meticulous handling to ensure laboratory safety. This guide provides a comprehensive framework for the safe use, storage, and disposal of this reagent, grounded in established safety protocols and practical experience. Our aim is to empower you with the knowledge to not only use this compound effectively but also to maintain a secure research environment.

Immediate Safety and Hazard Assessment

• Acute Toxicity: Harmful if swallowed or inhaled.[1][2]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation.[1][2][4]

Therefore, all handling procedures must be designed to minimize direct contact and prevent the generation of dust or aerosols.

Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety begins with the correct selection and use of Personal Protective Equipment. The following table summarizes the essential PPE for handling 2-Fluorophenyl-1,3-diboronic acid, pinacol ester. The causality behind these recommendations is to create a comprehensive barrier against the identified hazards.

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a primary barrier against skin contact. Double-gloving is recommended for extended handling periods.[5]
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes and airborne particles that can cause serious eye irritation.[1][5]
Body Protection	Laboratory coat	Prevents contamination of personal clothing.[5]
Respiratory Protection	NIOSH-approved respirator	Essential when handling the powder outside of a certified chemical fume hood to prevent inhalation of harmful dust.[6][7][8]

Operational Protocol: From Receipt to Disposal

A systematic workflow is crucial for the safe handling of this reagent. The following step-by-step guide outlines the key stages of the process, from initial preparation to final disposal.

Preparation and Engineering Controls

• Designated Work Area: All handling of 2-Fluorophenyl-1,3-diboronic acid, pinacol ester should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[1][9][10] This is the most critical engineering control to minimize inhalation exposure.

• Emergency Equipment: Ensure that an emergency eyewash station and safety shower are readily accessible and have been recently tested.[1]

• Gather Materials: Before starting, ensure all necessary equipment, including spatulas, weighing paper, and reaction vessels, are clean, dry, and readily at hand to avoid unnecessary movement and potential for spills.

Handling and Experimental Use

• Weighing: When weighing the solid, perform the task within the fume hood to contain any dust. Use smooth, deliberate movements to avoid creating airborne particles.

• Transfers: When transferring the compound, use a spatula and avoid pouring directly from the bottle, which can generate dust.

• Inert Atmosphere: While not explicitly stated for this specific compound, many boronic acid pinacol esters are sensitive to air and moisture.[11] For reactions requiring anhydrous conditions, utilize standard Schlenk line or glovebox techniques.[11]

• Housekeeping: Clean up any spills immediately using appropriate methods. For solid spills, carefully sweep or vacuum the material into a designated waste container.[1] Do not use water to clean up spills of the dry powder, as this can create a more hazardous slurry.

Storage

• Container: Keep the container tightly closed to prevent absorption of moisture and contamination.[2][4][9][12]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][9]

Disposal

• Waste Collection: All waste materials, including contaminated gloves, weighing paper, and residual compound, should be collected in a clearly labeled, sealed container.

• Disposal Route: Dispose of the chemical waste through a licensed chemical waste disposal company.[9][13] Do not dispose of this material down the drain or in regular trash.[9][13]

Emergency Procedures: Planning for the Unexpected

Emergency Situation	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][3][4][12]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3][4][12][14]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][4]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][9]

Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

Caption: A workflow diagram illustrating the key stages of safely handling 2-Fluorophenyl-1,3-diboronic acid, pinacol ester.

By adhering to these guidelines, researchers can confidently and safely utilize 2-Fluorophenyl-1,3-diboronic acid, pinacol ester in their work, fostering a culture of safety and scientific excellence within the laboratory.

References

• SynQuest Laboratories, Inc. "[4-(1H-Imidazol-2-yl)
• ChemicalBook. "(Bromomethyl)

• Organic Syntheses. "Isobutylboronic acid pinacol ester." Available at: [Link]

• Apollo Scientific.
• Fluorochem.
• CHEMM. "Personal Protective Equipment (PPE)."

• U.S. Environmental Protection Agency. "Personal Protective Equipment." Available at: [Link]

• Sigma-Aldrich.
• PN-8217.
• Thermo Fisher Scientific.
• TCI Chemicals. "1,3-Benzenediboronic Acid Bis(pinacol)
• BESA. "Recommended PPE to handle chemicals."
• Fisher Scientific.
• Fisher Scientific.
• Environmental Health and Safety, University of Washington.
• Wipf Group, University of Pittsburgh. "Techniques for Handling Air- and Moisture-Sensitive Compounds."

• PubChem. "2-Fluorophenylboronic acid." National Center for Biotechnology Information. Available at: [Link]

• TCI Chemicals. "(2-Chloro-3-fluorophenyl)
• Fisher Scientific.
• Thermo Fisher Scientific.

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